4-Ethenyl-1,3-thiazolidin-2-one

• CAS: 104514-82-1

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthesis of 4-Vinyl-1,3-Thiazolidin-2-One Scaffolds

Executive Summary

In modern drug discovery and organic synthesis, the 1,3-thiazolidin-2-one heterocycle serves as a highly versatile pharmacophore, frequently deployed as a bioisostere for lactams and hydantoins. Among its derivatives, 4-vinyl-1,3-thiazolidin-2-one represents a specialized, high-value synthetic intermediate. The presence of the C4-vinyl group provides a critical orthogonal handle for downstream late-stage functionalization—such as cross-metathesis, Heck couplings, or epoxidation—allowing medicinal chemists to rapidly explore chemical space around the thiazolidinone core.

This technical guide provides a rigorous physicochemical profile of the 4-vinyl-1,3-thiazolidin-2-one scaffold, detailing its molecular weight, structural properties, and the self-validating synthetic methodologies required to assemble it.

Physicochemical Profiling & Registry Data

A common hurdle for researchers working with highly specific synthetic intermediates is the lack of standardized registry data. The unsubstituted base scaffold of 4-vinyl-1,3-thiazolidin-2-one is primarily generated in situ or exists as a transient intermediate, meaning a bulk commercial Chemical Abstracts Service (CAS) number is unassigned. Instead, researchers rely on exact mass spectrometry and NMR for structural validation.

However, its functionalized derivatives—such as N-aryl variants synthesized via transition-metal catalysis—are well-documented in the literature. Table 1 summarizes the quantitative data for both the theoretical base scaffold and its most thoroughly characterized derivative.

Table 1: Quantitative Physicochemical Data

Property	4-Vinyl-1,3-thiazolidin-2-one (Base Scaffold)	3-(4-Chlorophenyl)-4-vinyl-1,3-thiazolidin-2-one
Chemical Formula	C₅H₇NOS	C₁₁H₁₀ClNOS
Molecular Weight	129.18 g/mol	239.72 g/mol
Exact Mass	129.0248 Da	239.0172 Da
CAS Registry Number	Unassigned (Transient/Literature specific)	Unassigned (Literature specific)
Calculated LogP	~0.8 – 1.2	3.3
H-Bond Donors/Acceptors	1 / 2	0 / 2
Rotatable Bonds	1 (Vinyl group)	2

Mechanistic Pathways to the Thiazolidinone Core

The construction of the 4-vinyl-1,3-thiazolidin-2-one architecture requires precise stereochemical and regiochemical control. The most robust method for assembling this ring system is the palladium-catalyzed ring expansion of 2-vinylthiiranes with heterocumulenes (specifically isocyanates), a methodology pioneered by Larksarp and Alper .

Alternatively, chiral variants can be accessed via the thermal rearrangement of 1,3-thiazolidine-2-thiones, which undergo nucleophilic substitution and rearrangement to yield substituted 4-vinylthiazolidin-2-ones 1.

The Pd-catalyzed route is highly favored due to its atom economy and predictability. The mechanism relies on the oxidative addition of a Pd(0) species into the C–S bond of the thiirane, generating a reactive π-allyl palladium intermediate that subsequently inserts the isocyanate.

Fig 1: Pd-catalyzed ring expansion of 2-vinylthiiranes to 4-vinyl-1,3-thiazolidin-2-ones.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol details the synthesis of 3-(4-chlorophenyl)-4-vinyl-1,3-thiazolidin-2-one , emphasizing the causality behind each experimental manipulation. This workflow acts as a self-validating system where visual and analytical cues confirm the success of intermediate steps.

Step 1: Catalyst Pre-Activation

• Action: In a glass autoclave under a strict N₂ atmosphere, combine Pd₂(dba)₃·CHCl₃ (0.05 mmol) and 1,3-bis(diphenylphosphino)propane [dppp] (0.10 mmol) in 3 mL of anhydrous Tetrahydrofuran (THF). Stir at room temperature for 30 minutes.

• Causality: The tris(dibenzylideneacetone)dipalladium(0) chloroform adduct is a bench-stable Pd(0) precursor. Stirring with the bidentate phosphine ligand (dppp) forces a ligand exchange. The bulky, electron-withdrawing dba ligands are displaced to generate the coordinatively unsaturated, highly active Pd(0)-dppp catalytic species.

• Self-Validation: The reaction mixture will exhibit a distinct color shift (typically from deep purple/red to a lighter yellow/orange), visually confirming successful ligand exchange.

Step 2: Reagent Introduction

• Action: Add 2-vinylthiirane (2.0 mmol) and 1-chloro-4-isocyanatobenzene (1.0 mmol) dissolved in 2 mL of anhydrous THF to the active catalyst solution.

• Causality: A 2:1 stoichiometric ratio of thiirane to isocyanate is deliberately employed. 2-Vinylthiirane is susceptible to side reactions (such as desulfurization or oligomerization) under palladium catalysis. Providing it in excess ensures the complete consumption of the limiting reagent (the isocyanate), driving the reaction to optimal yields.

Step 3: Thermal Ring Expansion

• Action: Seal the glass autoclave and heat the mixture at 50 °C for 20 hours.

• Causality: Mild heating provides the necessary activation energy for the oxidative addition of Pd(0) into the sterically hindered C–S bond of the thiirane. The glass autoclave is critical for safety; it contains any transient vapor pressure generated by the volatile thiirane at 50 °C, preventing reagent loss and maintaining stoichiometry.

• Self-Validation: Reaction progress is monitored via Thin Layer Chromatography (TLC) or GC-MS. The definitive marker of completion is the total disappearance of the isocyanate starting material, which can be rapidly verified by the absence of its strong, characteristic IR stretch at ~2270 cm⁻¹.

Step 4: Isolation and Purification

• Action: Cool the vessel to room temperature, concentrate the mixture under reduced pressure, and purify the residue via silica gel column chromatography.

• Causality: Evaporating the THF prevents solvent-induced band broadening during chromatography. The target 3-(4-chlorophenyl)-4-vinyl-1,3-thiazolidin-2-one possesses a distinct polarity profile compared to the non-polar catalyst residues and unreacted thiirane, allowing for clean, high-resolution separation.

Downstream Applications in Drug Development

The strategic value of the 4-vinyl-1,3-thiazolidin-2-one scaffold lies in the terminal alkene. For drug development professionals, this moiety is not merely a structural feature but a highly reactive chemical handle:

• Olefin Cross-Metathesis: Utilizing Grubbs' catalysts, the vinyl group can be conjugated with complex aliphatic or aromatic alkenes to rapidly generate libraries of extended thiazolidinone derivatives.

• Heck Coupling: The terminal double bond is primed for palladium-catalyzed cross-coupling with aryl halides, allowing for the installation of diverse pharmacophoric aromatic rings directly adjacent to the core heterocycle.

• Oxidative Cleavage: Ozonolysis or Lemieux-Johnson oxidation of the vinyl group yields the corresponding C4-aldehyde, a powerful electrophile for subsequent reductive aminations or Wittig olefination.

By leveraging these late-stage functionalizations, researchers can systematically probe Structure-Activity Relationships (SAR) without needing to rebuild the core heterocycle from scratch for every analog.

References

• Science of Synthesis / J. Org. Chem. (2001) Title: Palladium-Catalyzed Ring Expansion of 2-Vinylthiiranes with Heterocumulenes: Regio- and Enantioselective Formation of Thiazolidine, Oxathiolane, and Dithiolane Derivatives. Source: Thieme Connect / Product Class 6: Acyclic and Cyclic Carbamic Acids and Esters. URL:[Link]

• Heterocycles (2003) Title: A Study of the Alkylation and Rearrangement Products of Chiral 1,3-Oxazolidine- and Thiazolidine-2-thiones. Source: DIAL@UCLouvain, Heterocycles, Vol. 60, No. 3, 2003, pp. 523. URL:[Link]

Sources

• 1. dial.uclouvain.be [dial.uclouvain.be]

Distinguishing Goitrin (5-vinyloxazolidine-2-thione) and 4-vinylthiazolidin-2-one: A Guide to Structure, Biosynthesis, and Mechanism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary:

Goitrin (5-vinyloxazolidine-2-thione) and 4-vinylthiazolidin-2-one are naturally occurring organosulfur compounds derived from the enzymatic hydrolysis of glucosinolates found in cruciferous vegetables. While both are recognized for their goitrogenic activity—the ability to interfere with thyroid hormone synthesis—their chemical structures, biosynthetic origins, and potencies differ significantly. This guide provides a detailed comparative analysis of these two compounds, covering their chemical properties, biosynthesis from distinct glucosinolate precursors, mechanisms of thyroid disruption, and the analytical methodologies for their quantification. The objective is to equip researchers and drug development professionals with the nuanced understanding required to evaluate their respective impacts on human health and potential pharmacological applications.

Introduction to Glucosinolate-Derived Goitrogens

Cruciferous vegetables, including broccoli, cabbage, and rapeseed, are rich sources of a class of secondary metabolites known as glucosinolates. When plant tissues are damaged, the enzyme myrosinase (thioglucoside glucohydrolase) hydrolyzes these glucosinolates into various bioactive compounds, including isothiocyanates, nitriles, and thiocyanates. Under specific conditions, certain isothiocyanates can spontaneously cyclize to form goitrogenic compounds, most notably goitrin and vinylthiazolidinones. These molecules are of significant interest due to their ability to suppress thyroid function, a characteristic that has implications for both toxicology and pharmacology.

Chemical Structure and Physicochemical Properties

The fundamental difference between goitrin and 4-vinylthiazolidin-2-one lies in their core heterocyclic structures.

• Goitrin (5-vinyloxazolidine-2-thione): Features a five-membered oxazolidine ring, which contains an oxygen atom, a nitrogen atom, and a thione (C=S) functional group. The vinyl group is attached at the 5th position.

• 4-vinylthiazolidin-2-one: Possesses a thiazolidine ring, which contains a sulfur atom, a nitrogen atom, and a ketone (C=O) functional group. The vinyl group is attached at the 4th position.

The presence of a thione group in goitrin versus a ketone group in 4-vinylthiazolidin-2-one is a critical distinction that influences their chemical reactivity and biological potency.

Table 1: Comparison of Physicochemical Properties

Property	Goitrin (5-vinyloxazolidine-2-thione)	4-vinylthiazolidin-2-one
Molecular Formula	C₅H₇NOS	C₅H₇NOS
Molar Mass	129.18 g/mol	129.18 g/mol
Core Heterocycle	Oxazolidine	Thiazolidine
Key Functional Group	Thione (C=S)	Ketone (C=O)
Systematic Name	(R)-5-vinyl-1,3-oxazolidine-2-thione	4-vinyl-1,3-thiazolidin-2-one

Biosynthesis from Glucosinolate Precursors

Both compounds are formed from the breakdown of parent glucosinolates, but they originate from different precursors. This process is initiated by the enzyme myrosinase, which cleaves the glucose moiety from the glucosinolate to produce an unstable aglycone.

Goitrin is derived exclusively from progoitrin (2-hydroxy-3-butenylglucosinolate). The resulting aglycone, containing a hydroxyl group, undergoes spontaneous cyclization to form the stable goitrin molecule.

4-vinylthiazolidin-2-one , on the other hand, is not a primary product of glucosinolate hydrolysis. It is considered a degradation or transformation product of other glucosinolate-derived compounds, primarily from the breakdown of sinigrin (allylglucosinolate) or other related glucosinolates that yield vinyl-containing isothiocyanates.

Caption: Biosynthetic pathways for Goitrin and 4-vinylthiazolidin-2-one.

Mechanism of Goitrogenic Action

The primary mechanism of goitrogenic action for both compounds is the inhibition of thyroid hormone synthesis within the thyroid gland. This process is mediated by the enzyme thyroid peroxidase (TPO) , which is essential for two key steps: the oxidation of iodide (I⁻) to iodine (I₂) and the subsequent incorporation of iodine into tyrosine residues on the thyroglobulin protein.

Goitrin is a potent inhibitor of TPO. Its thione group (C=S) is believed to be crucial for this activity, acting as a competitive substrate for TPO and thereby preventing the iodination of thyroglobulin. This leads to a decrease in the production of thyroxine (T4) and triiodothyronine (T3), the primary thyroid hormones. The pituitary gland responds to low thyroid hormone levels by increasing the secretion of thyroid-stimulating hormone (TSH), which can lead to hypertrophy of the thyroid gland (goiter) with chronic exposure.

The goitrogenic activity of 4-vinylthiazolidin-2-one is generally considered to be less potent than that of goitrin. While it also interferes with thyroid function, its mechanism and efficacy are not as well-characterized. Its ketone (C=O) group is less reactive than the thione group of goitrin, which may account for its reduced inhibitory effect on TPO.

Caption: Inhibition of Thyroid Peroxidase (TPO) by Goitrin and 4-VTZ.

Occurrence and Dietary Sources

The concentration of these goitrogenic compounds varies significantly among different cruciferous vegetables, largely dependent on the presence of their specific glucosinolate precursors.

Table 2: Occurrence in Common Cruciferous Vegetables

Vegetable	Predominant Glucosinolate Precursor	Resulting Goitrogenic Compound(s)	Typical Concentration Range (µg/g fresh weight)
Rapeseed/Canola	Progoitrin	Goitrin	5-100
Turnip, Rutabaga	Progoitrin	Goitrin	High, variable
Cabbage	Sinigrin, Progoitrin	Goitrin, Isothiocyanates	Low to moderate
Brussels Sprouts	Sinigrin, Progoitrin	Goitrin, Isothiocyanates	Moderate to high
Mustard Greens	Sinigrin	Isothiocyanates (precursors to VTZ)	Low

Note: Concentrations are highly variable and depend on cultivar, growing conditions, and processing.

Analytical Methodologies for Quantification

Accurate quantification of goitrin and 4-vinylthiazolidin-2-one is crucial for food safety assessment and clinical research. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique employed.

Protocol: Quantification of Goitrin in Rapeseed Meal via HPLC

This protocol provides a validated method for the extraction and analysis of goitrin.

1. Principle: Goitrin is extracted from the sample matrix using methanol. The extract is then purified using a solid-phase extraction (SPE) cartridge to remove interfering compounds. The purified extract is analyzed by reverse-phase HPLC with UV detection.

2. Materials:

• Rapeseed meal sample

• Methanol (HPLC grade)

• Deionized water

• Goitrin analytical standard

• C18 SPE cartridges (500 mg)

• C18 HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Centrifuge

• Rotary evaporator

3. Step-by-Step Procedure:

• Sample Preparation: Homogenize the rapeseed meal sample to a fine powder.
• Extraction:

• Weigh 2.0 g of the homogenized sample into a centrifuge tube.
• Add 20 mL of 70% methanol.
• Vortex for 1 minute and then sonicate for 30 minutes in a water bath.
• Centrifuge at 4000 rpm for 10 minutes.
• Collect the supernatant. Repeat the extraction on the pellet and combine the supernatants.

• Purification (SPE):

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.
• Load the combined methanol extract onto the cartridge.
• Wash the cartridge with 5 mL of deionized water to remove polar impurities.
• Elute the goitrin with 10 mL of pure methanol.

• Concentration: Evaporate the eluate to dryness under reduced pressure using a rotary evaporator at 40°C. Reconstitute the residue in 1.0 mL of the HPLC mobile phase.
• HPLC Analysis:

• Mobile Phase: Isocratic mixture of 30% acetonitrile and 70% water.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 20 µL.
• Detection: UV detector at 245 nm.

• Quantification: Prepare a calibration curve using the goitrin analytical standard (e.g., 1, 5, 10, 25, 50 µg/mL). Calculate the concentration in the sample based on the peak area.

Causality in Method Selection:

• 70% Methanol: Chosen for its optimal polarity to efficiently extract goitrin while minimizing the co-extraction of highly nonpolar lipids.

• C18 SPE Cartridge: The C18 stationary phase effectively retains the moderately polar goitrin while allowing more polar compounds (sugars, salts) to be washed away.

• Reverse-Phase HPLC (C18 column): Provides excellent separation of goitrin from other less polar compounds present in the extract.

• UV Detection at 245 nm: This wavelength corresponds to a strong absorbance maximum for goitrin, ensuring high sensitivity.

Caption: General workflow for the analysis of goitrogenic compounds.

Conclusion and Implications

The distinction between goitrin and 4-vinylthiazolidin-2-one is critical for accurately assessing the goitrogenic potential of foods and for research in pharmacology. Goitrin, derived from progoitrin, is a well-established and potent inhibitor of thyroid peroxidase. 4-vinylthiazolidin-2-one, originating from different precursors, is structurally distinct and considered less active. Their differential occurrence in cruciferous vegetables means that the health impact of consuming these foods cannot be generalized and requires specific analysis of the goitrogenic compounds present. For drug development professionals, the thione moiety in goitrin represents a key structural feature for designing potent enzyme inhibitors, offering a scaffold for potential therapeutic agents targeting peroxidases or related enzymes.

References

• McMillan, M., Spinks, E. A., & Fenwick, G. R. (1986). Preliminary observations on the effect of dietary Brussels sprouts on thyroid function in man. Human & Toxicology, 5(1), 15-19. Available at: [Link]

• Mawson, R., Heaney, R. K., Zdunczyk, Z., & Kozlowska, H. (1995). Rapeseed meal-glucosinolates and their antinutritional effects. Part 6. The effects of processing on the utilisation of rapeseed meal for non-ruminant farm animals. Die Nahrung, 39(1), 29-53. Available at: [Link]

• Gmelin, R., & Virtanen, A. I. (1960). The enzymatic formation of SCN⁻ from precursors in Brassica species. Acta Chemica Scandinavica, 14, 507-508. Available at: [Link]

• Felker, P., Bunch, R. A., & Leung, A. M. (2016). Concentrations of thiocyanate and goitrin in human plasma, their precursor concentrations in brassica vegetables, and associated potential risk for hypothyroidism. Nutrition Reviews, 74(4), 248-258. Available at: [Link]

Reactivity of the Vinyl Group in 4-Ethenyl-1,3-thiazolidin-2-one: A Comprehensive Technical Guide

Executive Summary

As a versatile chiral auxiliary and heterocyclic building block, 4-ethenyl-1,3-thiazolidin-2-one (also known as 4-vinyl-1,3-thiazolidin-2-one) presents a unique profile for late-stage functionalization. Synthesized primarily via the palladium-catalyzed ring expansion of 2-vinylthiiranes with isocyanates , this molecule features a terminal alkene at the C4 position, flanked by an endocyclic secondary amine (N3) and a thioether (S1).

From an application scientist's perspective, the reactivity of this vinyl group is heavily dictated by its microenvironment. The adjacent heteroatoms present significant challenges—namely, transition-metal catalyst poisoning and competing nucleophilic reactions. This whitepaper systematically deconstructs the reactivity of the C4-vinyl group, providing field-proven, self-validating protocols for its functionalization through cross-metathesis, Heck arylation, thiol-ene click chemistry, and oxidative cleavage.

Structural and Electronic Context: The Heteroatom Challenge

The allylic position of the C4-vinyl group is electronically modulated by the electron-withdrawing nature of the adjacent carbamate-like carbonyl (C2) and the electron-donating capacity of the sulfur atom (S1).

The Causality of Catalyst Poisoning: The most critical factor when functionalizing this vinyl group is the endocyclic sulfur atom. Sulfur acts as a soft Lewis base, which can irreversibly coordinate to soft transition metals like Ruthenium (Ru) and Palladium (Pd). In standard olefin metathesis using first-generation Grubbs catalysts, this leads to a thermodynamic sink, sequestering the active carbene and halting the catalytic cycle. Overcoming this requires the strategic selection of highly active, sterically tuned catalysts (e.g., Hoveyda-Grubbs II) or strongly chelating ligands (e.g., XPhos for Pd) that outcompete sulfur coordination .

Furthermore, the free N3-H proton is weakly acidic and nucleophilic. For transition-metal catalyzed C-C couplings, prior N-protection (e.g., N-Boc or N-Bn) is highly recommended to suppress competing Buchwald-Hartwig amination or unwanted coordination.

Figure 1: Divergent reactivity pathways of the C4-vinyl group.

Catalytic Functionalization of the Vinyl Group

Olefin Cross-Metathesis (CM)

To extend the carbon chain at the C4 position, cross-metathesis with electron-deficient olefins (e.g., methyl acrylate) is highly effective.

Expertise & Causality: We exclusively utilize the Hoveyda-Grubbs Second Generation (HG-II) catalyst for this transformation. The bidentate isopropoxybenzylidene ligand of HG-II provides robust initiation, while the strongly electron-donating N-heterocyclic carbene (NHC) ligand increases electron density on the Ru center. Predictive DFT studies and empirical data confirm that this specific electronic tuning prevents irreversible sequestration by the thiazolidine sulfur, allowing rapid turnover .

Palladium-Catalyzed Heck Arylation

The Heck reaction allows for the direct installation of aryl groups onto the vinyl terminus.

Expertise & Causality: Standard Pd(OAc)₂/PPh₃ systems frequently fail here due to sulfur-induced catalyst deactivation. By employing Pd₂(dba)₃ coupled with XPhos (a bulky, electron-rich biaryl phosphine), the Pd center is sterically shielded from the endocyclic sulfur. This ligand choice accelerates the oxidative addition of aryl halides while maintaining the catalyst's active lifespan.

Non-Metal Mediated Reactivity

Radical Thiol-Ene "Click" Addition

For metal-free functionalization, the terminal vinyl group is an excellent candidate for thiol-ene click chemistry. Proceeding via an anti-Markovnikov radical addition, this reaction is initiated by UV light and 2,2-Dimethoxy-2-phenylacetophenone (DMPA). Because it operates via a radical mechanism, it is entirely immune to the sulfur-poisoning issues that plague metal-catalyzed routes.

Oxidative Cleavage to Aldehyde (Lemieux-Johnson)

Cleaving the vinyl group yields 4-formyl-1,3-thiazolidin-2-one, a highly valuable intermediate for synthesizing modified amino acids.

Expertise & Causality: Traditional ozonolysis (O₃) is contraindicated here, as it rapidly oxidizes the endocyclic sulfur to a sulfoxide or sulfone. Instead, the Lemieux-Johnson oxidation (catalytic OsO₄ with stoichiometric NaIO₄) is utilized. OsO₄ is highly chemoselective for the alkene, forming an osmate ester that is subsequently cleaved by NaIO₄ without affecting the thioether .

Quantitative Data & Benchmarking

The following table summarizes the optimized reaction metrics for the functionalization of the C4-vinyl group (assuming an N-protected substrate where applicable).

Reaction Type	Reagents / Catalyst	Catalyst Loading	Reaction Time	Avg. Yield	Key Challenge Mitigated
Cross-Metathesis	Methyl acrylate, HG-II	5 mol%	12 h	82%	Ru-sequestration by sulfur
Heck Arylation	Ar-I, Pd₂(dba)₃, XPhos	2.5 mol% Pd	8 h	76%	Pd-poisoning; N-arylation
Thiol-Ene Click	R-SH, DMPA, UV (365 nm)	10 mol% (Init.)	2 h	94%	Metal dependency
Oxidative Cleavage	OsO₄, NaIO₄, THF/H₂O	2.5 mol% Os	4 h	88%	S-oxidation (over-oxidation)

Experimental Protocols & Self-Validating Workflows

Every protocol below is designed as a self-validating system , incorporating specific chemical quenches or analytical checkpoints to ensure the integrity of the transformation.

Protocol 1: Self-Validating Cross-Metathesis

Objective: Synthesize (E)-methyl 3-(2-oxo-1,3-thiazolidin-4-yl)acrylate.

• Preparation: Dissolve N-Boc-4-ethenyl-1,3-thiazolidin-2-one (1.0 equiv) and methyl acrylate (3.0 equiv) in anhydrous dichloromethane (0.1 M). Sparge the solution with Argon for 15 minutes to remove dissolved oxygen.

• Initiation: Add Hoveyda-Grubbs II catalyst (5 mol%) in one portion. The solution will turn a characteristic deep green.

• Propagation: Heat to 40 °C (reflux) for 12 hours. Validation Checkpoint: Monitor via GC-MS; the mass shift from the terminal alkene to the cross-product confirms productive turnover rather than mere catalyst initiation.

• Self-Validating Quench: Add an excess of ethyl vinyl ether (EVE) and stir for 30 minutes.

  • Causality: EVE reacts with the active Ru-carbene to form a dead Fischer carbene complex. If this step is skipped, the active catalyst will isomerize the newly formed internal double bond during silica gel concentration. A clean (E)-isomer NMR spectrum validates that the quench was successful.

• Purification: Concentrate and purify via silica gel chromatography (Hexanes/EtOAc).

Figure 2: Self-validating workflow for HG-II catalyzed cross-metathesis.

Protocol 2: Chemoselective Lemieux-Johnson Oxidation

Objective: Synthesize 4-formyl-1,3-thiazolidin-2-one.

• Preparation: Dissolve the substrate (1.0 equiv) in a 3:1 mixture of THF and H₂O. Cool to 0 °C.

• Catalyst Addition: Add OsO₄ (2.5 mol%, 2.5 wt% solution in t-BuOH). Stir for 5 minutes.

• Oxidant Addition: Add NaIO₄ (3.0 equiv) in small portions over 15 minutes to control the exotherm. Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validating Quench: Add saturated aqueous Na₂SO₃ (sodium sulfite) and stir vigorously for 1 hour.

  • Causality: Na₂SO₃ serves a dual purpose: it reduces the toxic osmate esters to insoluble OsO₂ (turning the solution black) and destroys all unreacted NaIO₄. If TLC (KMnO₄ stain) shows the presence of highly polar baseline spots (sulfoxides), it indicates the quench was delayed or insufficient. The absence of sulfoxides validates the chemoselectivity of the protocol.

• Extraction: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Conclusion

The C4-vinyl group of 4-ethenyl-1,3-thiazolidin-2-one offers a powerful handle for molecular complexity, provided the inherent challenges of the adjacent heteroatoms are respected. By leveraging electronically tuned catalysts (HG-II, Pd/XPhos) and chemoselective reagents (OsO₄/NaIO₄), researchers can bypass sulfur-induced catalyst poisoning and side-reactions. Implementing the self-validating workflows detailed in this guide ensures high-fidelity, reproducible functionalization of this critical heterocyclic scaffold.

References

• Palladium-Catalyzed Ring Expansion of 2-Vinylthiiranes with Heterocumulenes. Regio- and Enantioselective Formation of Thiazolidine, Oxathiolane, and Dithiolane Derivatives Journal of Organic Chemistry URL:[Link]

• Light-induced olefin metathesis Beilstein Journal of Organic Chemistry URL:[Link]

• Olefin Metathesis Catalyzed by a Hoveyda–Grubbs-like Complex Chelated to Bis(2-mercaptoimidazolyl) Methane: A Predictive DFT Study Journal of Physical Chemistry C URL:[Link]

Protocols & Analytical Methods

Synthesis of 4-vinyl-1,3-thiazolidin-2-one via Pd-catalyzed ring expansion

Application Note: Synthesis of 4-Vinyl-1,3-thiazolidin-2-ones via Pd-Catalyzed Ring Expansion

Scientific Rationale & Mechanistic Causality

The 1,3-thiazolidin-2-one scaffold is a privileged motif in medicinal chemistry, frequently serving as a core pharmacophore in antimicrobial, anti-inflammatory, and metabolic disease therapeutics. Traditional multi-step syntheses of these heterocycles often suffer from poor atom economy and require harsh conditions. Conversely, the palladium-catalyzed ring expansion of 2-vinylthiiranes with heterocumulenes (such as isocyanates) provides a direct, highly regioselective pathway to 4-vinyl-1,3-thiazolidin-2-ones [1]. The retained vinyl group serves as a versatile synthetic handle for downstream late-stage functionalization, such as cross-metathesis or Heck couplings.

The causality of this transformation is rooted in the unique reactivity of strained three-membered sulfur heterocycles. The catalytic cycle initiates with the oxidative addition of a Pd(0) species into the C–S bond of the 2-vinylthiirane, generating a zwitterionic π-allyl palladium thiolate intermediate[2]. The nucleophilic thiolate then attacks the electrophilic central carbon of the isocyanate. Subsequent intramolecular nucleophilic attack by the nitrogen atom onto the π-allyl palladium moiety closes the five-membered ring and regenerates the active Pd(0) catalyst[2].

Fig 1. Catalytic cycle for the Pd-catalyzed ring expansion of 2-vinylthiiranes.

Experimental Design & Optimization Variables

Every component in this protocol is selected to suppress side reactions and maximize regioselectivity:

• Catalyst Precursor :

  (5 mol %) is utilized because the dibenzylideneacetone (dba) ligands are easily displaced by the phosphine ligand and the thiirane substrate, rapidly generating the active Pd(0) species[1].

• Ligand Selection : A bidentate phosphine ligand is strictly required. Monodentate ligands fail to prevent the formation of unreactive Pd-thiolate oligomers. For racemic synthesis, 1,3-bis(diphenylphosphino)propane (dppp) (10 mol %) enforces the optimal cis-geometry required for intramolecular ring closure[1],. While chiral ligands like (R)-BINAP can induce asymmetry, enantiomeric excess heavily depends on the heterocumulene class[2].

• Stoichiometry : A 2:1 molar ratio of 2-vinylthiirane to isocyanate is critical[3]. Thiiranes are prone to Pd-catalyzed desulfurization (yielding butadiene); the excess substrate ensures complete conversion of the limiting isocyanate reagent.

• Reaction Monitoring : Thin-Layer Chromatography (TLC) is often ambiguous for these intermediates. Instead, the reaction is tracked via Infrared (IR) spectroscopy, monitoring the disappearance of the intense isocyanate asymmetric stretch.

Table 1: Substrate Scope and Ligand Optimization Data

Catalyst System	Heterocumulene	Ligand	Yield (%)	Enantiomeric Excess (ee %)
	1-Chloro-4-isocyanatobenzene	dppp	75	N/A (Racemic)
	1-Chloro-4-isocyanatobenzene	(R)-BINAP	60	10
	Carbodiimides	(R)-BINAP	51–55	78

(Data synthesized from optimization studies on 2-vinylthiirane ring expansions [1],[2])

Step-by-Step Protocol: Synthesis of 3-(4-Chlorophenyl)-4-vinyl-1,3-thiazolidin-2-one

This self-validating protocol outlines the synthesis of the 4-chlorophenyl derivative.

Fig 2. Experimental workflow for the synthesis and isolation of the thiazolidinone.

Materials & Reagents

• : 0.05 mmol (5 mol % complex / 10 mol % Pd)

• 1,3-Bis(diphenylphosphino)propane (dppp): 0.10 mmol (10 mol %)

• 2-Vinylthiirane: 2.0 mmol

• 1-Chloro-4-isocyanatobenzene: 1.0 mmol

• Anhydrous Tetrahydrofuran (THF): 5 mL total

• Nitrogen gas (

  )

Execution Steps

• Catalyst Activation : In a flame-dried glass autoclave or heavy-walled Schlenk tube, add

  (0.05 mmol) and dppp (0.10 mmol)[3]. Purge the vessel thoroughly with .

• Solvent Addition : Inject 3 mL of anhydrous THF. Stir the mixture at room temperature for 30 minutes.

  • Validation Check: Observe a color shift as the dba ligands are displaced, confirming the formation of the active Pd(0)-dppp complex.

• Substrate Introduction : Dissolve 2-vinylthiirane (2.0 mmol) and 1-chloro-4-isocyanatobenzene (1.0 mmol) in 2 mL of anhydrous THF. Inject this solution into the reaction vessel.

• Ring Expansion : Seal the vessel under a slight positive pressure of

  (approx. 260 Torr). Heat the reaction mixture to 50 °C with continuous stirring for 20 hours.

• In-Process Monitoring : After 18 hours, withdraw a 10 µL aliquot and perform an FT-IR analysis (ATR or thin film).

  • Validation Check: The reaction is deemed complete when the strong isocyanate

    stretch at ~2270 is completely absent.

• Workup & Filtration : Cool the reaction to room temperature. Filter the crude mixture through a short pad of Celite to remove the palladium catalyst and any precipitated palladium black. Wash the pad with additional THF (5 mL).

• Concentration & Purification : Concentrate the filtrate under reduced pressure. Purify the resulting residue via preparative Thin Layer Chromatography (TLC) or flash column chromatography using a pentane/diethyl ether gradient.

• Product Isolation : Isolate 3-(4-chlorophenyl)-4-vinyl-1,3-thiazolidin-2-one as an oily liquid (Typical yield: ~75%).

Analytical Validation

To ensure scientific integrity, the isolated product must be validated orthogonally:

• FT-IR : Confirm the presence of the new thiazolidinone carbonyl stretch (

  ) typically appearing around 1680–1710 .

• 1H NMR (

  ) : Verify the presence of the vinyl group (multiplets at ~5.2–5.4 ppm for terminal protons and ~5.8–6.0 ppm for the internal alkene proton) and the characteristic shift of the chiral C4 proton on the newly formed thiazolidinone ring.

References

• Larksarp, C., Sellier, O., & Alper, H. (2001). Palladium-Catalyzed Cyclization Reactions of 2-Vinylthiiranes with Heterocumulenes. Regioselective and Enantioselective Formation of Thiazolidine, Oxathiolane, and Dithiolane Derivatives. The Journal of Organic Chemistry, 66(10), 3502-3506. URL:[Link]

• Wang, Y., et al. (2015). Synthesis of Four- to Seven-Membered Heterocycles by Ring Expansion: Ring Expansions of Thiiranes and Thietanes. Topics in Heterocyclic Chemistry, Springer. URL:[Link]

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Using 4-ethenyl-1,3-thiazolidin-2-one as a chiral auxiliary in asymmetric synthesis

This guide details the application of 4-ethenyl-1,3-thiazolidin-2-one (also referred to as 4-vinyl-1,3-thiazolidin-2-one ) as a chiral auxiliary in asymmetric synthesis.[1][2][3] While less common than the standard Evans (oxazolidinone) or Nagao (thiazolidinethione) auxiliaries, the thiazolidin-2-one scaffold offers unique stability profiles and cleavage conditions, with the 4-ethenyl group providing a distinct steric and electronic environment for stereocontrol.[1][2]

[1][2][3]

Introduction & Mechanistic Rationale

The 4-ethenyl-1,3-thiazolidin-2-one is a chiral auxiliary belonging to the class of 4-substituted-1,3-thiazolidin-2-ones.[1][2][3] Structurally, it resembles the Evans oxazolidinone but contains a sulfur atom in the ring (position 1) and a vinyl group at the chiral center (position 4).[2]

Key Advantages[1]

• Thio-Amide Reactivity: The endocyclic sulfur atom renders the carbonyl at C2 less electrophilic than in oxazolidinones, but the exocyclic N-acyl group (formed during synthesis) is highly activated for nucleophilic attack due to the reduced resonance overlap from the nitrogen lone pair (which is pulled by the thiocarbonyl-like character of the ring system).[1]

• The Vinyl "Handle": Unlike alkyl substituents (isopropyl, benzyl), the 4-ethenyl group is planar and possesses

  -character.[2] This allows for:

  • Unique Steric Shielding: The vinyl group aligns to minimize A(1,[2]3) strain, creating a predictable "blocking" face for enolate alkylation.[2]

  • Post-Synthetic Modification: The vinyl group remains active after the auxiliary is removed, or can be derivatized (e.g., via Ring-Closing Metathesis) while the substrate is still attached, provided the reaction conditions preserve the amide linkage.[2]

• Cleavage Versatility: Thiazolidinone adducts are often more susceptible to mild hydrolytic cleavage than their oxazolidinone counterparts, preventing racemization of sensitive substrates.[2][3]

Synthesis of the Chiral Auxiliary

Since 4-ethenyl-1,3-thiazolidin-2-one is not a standard catalog item, it is synthesized from (S)-2-amino-3-buten-1-ol (L-Vinylglycinol).[1][2][3] The most robust route involves forming the thione (Nagao type) first, followed by conversion to the one.[2]

Reagents Required[3][4][5][6][7][8][9][10][11][12]

• (S)-Vinylglycinol: Derived from L-Vinylglycine (or commercial).[1][3]

• Carbon Disulfide (CS₂): Thionation agent.[1][3]

• Chloroacetic Acid or Bromoethanol: For converting C=S to C=O.[1][3]

• Potassium Hydroxide (KOH): Base.[1][3]

Protocol A: Synthesis of (S)-4-Ethenyl-1,3-thiazolidine-2-thione (Intermediate)

• Dissolution: Dissolve (S)-vinylglycinol (10 mmol) in aqueous KOH (2.5 equiv, 10% solution).

• Addition: Cool to 0°C. Add Carbon Disulfide (CS₂, 3.0 equiv) dropwise.

• Reflux: Heat the mixture to reflux (approx. 80-90°C) for 12 hours. The mechanism involves the formation of a dithiocarbamate followed by intramolecular cyclization and loss of water.[2][3]

• Workup: Cool to room temperature. Acidify with 1M HCl to pH 2.[1][3] Extract with CH₂Cl₂ (3x).[1][3][4]

• Purification: Dry over MgSO₄, concentrate, and recrystallize (Ethanol/Hexane) to yield the yellow crystalline thione .[2]

Protocol B: Conversion to (S)-4-Ethenyl-1,3-thiazolidin-2-one

Note: Direct reaction of amino alcohols with phosgene is hazardous; this trans-chalcogenation method is safer.[1][2]

• Reaction: Dissolve the thione (from Protocol A) in mild acidic aqueous solution or ethanol. Add Chloroacetic acid (1.5 equiv).

• Reflux: Reflux for 4–6 hours. The chloroacetic acid alkylates the exocyclic sulfur, making it a good leaving group, which is then hydrolyzed by water to the carbonyl.[2]

• Isolation: Neutralize with NaHCO₃. Extract with EtOAc.[1][3][5]

• Result: White/off-white solid (S)-4-ethenyl-1,3-thiazolidin-2-one .[1][3]

Visualization: Synthesis & Enolate Geometry

The following diagram illustrates the synthesis pathway and the transition state logic during asymmetric alkylation.

Figure 1: Synthetic route from amino alcohol to the thiazolidin-2-one auxiliary and subsequent application in asymmetric alkylation.[1][2][6]

Protocol: Asymmetric Alkylation (General Procedure)

This protocol describes the attachment of a substrate (propionate), enolization, and stereoselective alkylation.[2]

Step 1: N-Acylation[1][3][10]

• Setup: Flame-dry a flask under Argon/Nitrogen.

• Deprotonation: Dissolve (S)-4-ethenyl-1,3-thiazolidin-2-one (1.0 equiv) in anhydrous THF at -78°C. Add n-BuLi (1.1 equiv) dropwise. Stir for 15 min to form the lithiated salt.

• Acylation: Add the acid chloride (e.g., Propionyl Chloride, 1.2 equiv) dropwise.[2]

• Warm: Allow to warm to 0°C over 1 hour.

• Quench/Isolate: Quench with sat. NH₄Cl.[1][3] Extract (EtOAc), wash (brine), dry (Na₂SO₄).[1][2] Purify via flash chromatography.

Step 2: Asymmetric Enolization & Alkylation

The 4-ethenyl group directs the electrophile to the face opposite the vinyl group.[1]

Parameter	Condition	Note
Solvent	Anhydrous THF	Must be dry to preserve enolate.[1][3]
Base	NaHMDS or LDA (1.1 equiv)	NaHMDS often provides tighter "Z" enolates for thiazolidinones.[1][3]
Temperature	-78°C	Critical for kinetic control.[1][3]
Electrophile	Alkyl Halide (e.g., Benzyl Bromide)	Highly reactive electrophiles work best.[2]

• Enolization: Dissolve N-propionyl-auxiliary in THF at -78°C. Add NaHMDS (1.1 equiv) dropwise. Stir for 30–45 mins.

  • Mechanistic Note: The lithium/sodium cation chelates between the exocyclic carbonyl and the ring carbonyl (or thiocarbonyl), locking the conformation.[2] The vinyl group blocks one face.[3]

• Alkylation: Add the Alkyl Halide (3.0 equiv) neat or in minimal THF.

• Reaction: Stir at -78°C for 2–4 hours. (Monitor by TLC).[1][3][7][8]

• Workup: Quench with acetic acid/THF mixture at -78°C. Warm to RT. Dilute with water, extract with CH₂Cl₂.[2][3]

• Analysis: Determine Diastereomeric Ratio (dr) via ¹H NMR or HPLC. Thiazolidinones typically yield >95:5 dr for simple alkylations.[1][3]

Auxiliary Cleavage (Recovery)

One major advantage of the thiazolidin-2-one is the mild cleavage conditions compared to oxazolidinones.[1][3]

Method A: Hydrolysis (to Carboxylic Acid)[1][2]

• Reagent: LiOH (2.0 equiv) in THF/H₂O (3:1).

• Condition: 0°C for 1 hour.

• Outcome: Yields the chiral carboxylic acid and recovers the auxiliary.[3]

Method B: Transesterification (to Ester)[1][2]

• Reagent: Titanium Ethoxide (Ti(OEt)₄) or Mg(OMe)₂.[1][2]

• Condition: Reflux in Ethanol/Methanol.[1][3][5]

• Outcome: Yields the ethyl/methyl ester directly.[3]

References & Authority

• Microwave-Assisted Synthesis of Thiazolidine-2-thiones:

  • Morales-Nava, R., et al. (2011).[2] Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 16, 8803-8814.[2]

  • [1][2]

• Thiazolidin-2-one Aldol Chemistry:

  • Velázquez-López, J. M., et al. (2024).[2][9] 4(S)-Benzyl-1,3-thiazolidin-2-one a Novel Chiral Auxiliary for Asymmetric Aldol Coupling through Titanium Enolates. Journal of the Mexican Chemical Society.[3]

• General Thiazolidinone Synthesis (Thione to One conversion):

  • Deng, X., et al. (2009).[2] A Convenient Synthesis of Thiazolidin-2-ones from Thiazolidine-2-thiones. Synthetic Communications.

  • [1][2]

• Org. Synth. Procedure (Standard Thiazolidinethione):

  • Gálvez, E., et al. (2009).[2][4] Preparation of (S)-4-Isopropyl-N-propanoyl-1,3-thiazolidine-2-thione. Organic Syntheses, 86, 70.[2][4]

  • [1][2]

Sources

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. mdpi.com [mdpi.com]
• 3. 4-Imino-thiazolidin-2-one | C3H4N2OS | CID 2049163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. connectjournals.com [connectjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. impactfactor.org [impactfactor.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. helios.eie.gr [helios.eie.gr]

Functionalization of the vinyl group in 4-substituted thiazolidin-2-ones

Abstract

This guide details the strategic functionalization of the vinyl group within 4-substituted thiazolidin-2-one scaffolds. Unlike their oxazolidinone counterparts (Evans/Garner auxiliaries), thiazolidin-2-ones possess a sulfur atom that modulates electronic properties and catalyst compatibility.[1] This note focuses on three high-value transformations: Ruthenium-catalyzed cross-metathesis (CM) , Palladium-catalyzed cross-coupling (Heck) , and Stereoselective oxidation (Dihydroxylation) .[1] Special emphasis is placed on chemoselectivity—specifically avoiding sulfur oxidation or catalyst poisoning—and leveraging the 4-substituent for stereochemical induction.

Strategic Overview

The 4-vinylthiazolidin-2-one scaffold is a versatile chiral building block, often derived from vinyl glycine or via the rearrangement of S-alkylated oxazoline-2-thiones. The vinyl group serves as a "latent" functional handle, allowing the rapid diversification of the core into complex side chains, peptide mimics, or bioactive heterocycles.[1]

Chemical Logic & Challenges:

• Electronic Modulation: The thiazolidin-2-one ring contains a thiocarbamate linkage [

  ]. The carbonyl group delocalizes the nitrogen lone pair, but also reduces the electron density on the sulfur.[1] This makes the sulfur less nucleophilic than a standard thioether, reducing (but not eliminating) the risk of catalyst poisoning.

• Stereocontrol: The substituent at C4 (typically Phenyl, Benzyl, or Isopropyl) exerts 1,2-induction, directing incoming reagents to the less hindered face of the vinyl group.[1]

• Chemoselectivity: The primary challenge is distinguishing between the reactive vinyl group and the sulfur atom. Oxidants (mCPBA) and soft electrophiles (Pd, Pt) may target the sulfur, necessitating specific protocols.[1]

Core Protocols

Protocol A: Ruthenium-Catalyzed Cross-Metathesis (CM)

Best for: Extending the carbon chain with esters, amides, or aryl groups.[1]

Rationale: Ruthenium (Grubbs) catalysts are oxophilic and relatively tolerant of sulfur functionalities compared to Palladium. The thiocarbamate sulfur in thiazolidin-2-ones is sufficiently deactivated to permit metathesis without rapid catalyst decomposition.

Reagents:

• Substrate: 4-Vinyl-substituted thiazolidin-2-one (1.0 equiv).

• Partner: Alkene (e.g., Methyl acrylate, Styrene) (2.0–5.0 equiv).[1]

• Catalyst: Hoveyda-Grubbs 2nd Generation (HG-II) (2–5 mol%).[1]

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous, degassed).[1]

Step-by-Step Methodology:

• Preparation: In a glovebox or under Argon, dissolve the thiazolidinone substrate in anhydrous DCM (0.1 M concentration).

• Addition: Add the cross-metathesis partner (alkene). If the partner is a liquid, add it directly; if solid, dissolve in minimal DCM.[1]

• Catalyst Loading: Add HG-II catalyst (2.5 mol%) as a solid or stock solution.

• Reflux: Fit the flask with a reflux condenser and heat to 40°C (DCM) or 80°C (Toluene) for 4–12 hours. Note: Toluene is preferred for sterically encumbered substrates.

• Monitoring: Monitor by TLC/LC-MS. If conversion stalls <50%, add a second portion of catalyst (2.5 mol%).[1]

• Quenching: Remove solvent under reduced pressure.

• Purification: Purify via silica gel flash chromatography. (Note: Ru residues can be removed by washing the crude mixture with DMSO or using a scavenger resin).[1]

Optimization Table:

Parameter	Standard Condition	Optimization for Low Yields
Catalyst	Grubbs II / HG-II	Grela catalyst (for steric bulk)
Solvent	DCM (40°C)	Toluene (80–110°C) or Fluorinated solvents

| Additives | None | Ti(OiPr)4 (to chelate non-productive coordination) |[1]

Protocol B: Stereoselective Dihydroxylation

Best for: Creating chiral 1,2-diols for further elaboration.[1]

Rationale: Standard Upjohn conditions (OsO4/NMO) can be risky due to Osmium-Sulfur coordination. However, the Sharpless Asymmetric Dihydroxylation (AD-mix) system is robust if pH is controlled.[1]

Critical Warning: Avoid strong peracids (mCPBA) unless the sulfoxide/sulfone is the desired product. mCPBA will oxidize the sulfur atom to the sulfoxide (S=O) faster than it epoxidizes the electron-deficient vinyl group.

Reagents:

• Substrate: 4-Vinylthiazolidin-2-one.

• Oxidant: AD-mix-α or AD-mix-β (1.4 g per mmol substrate).

• Solvent: t-BuOH : Water (1:1).[1]

• Additive: Methanesulfonamide (1.0 equiv) – Accelerates hydrolysis of the osmate ester.[1]

Step-by-Step Methodology:

• Mixture Prep: Dissolve AD-mix-α/β and methanesulfonamide in t-BuOH/Water (1:1) at room temperature.

• Cooling: Cool the mixture to 0°C. The orange color indicates active Os(VIII).

• Addition: Add the thiazolidinone substrate in one portion.

• Reaction: Stir vigorously at 0°C for 12–24 hours.

• Quenching: Quench with solid Sodium Sulfite (Na2SO3, 1.5 g per mmol) and stir for 45 minutes at room temperature. The mixture should turn colorless.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with 1M KOH (to remove sulfonamide) and brine.[1]

Protocol C: Palladium-Catalyzed Heck Arylation

Best for: Introducing aryl or heteroaryl systems.

Rationale: Palladium is highly susceptible to poisoning by sulfur. To mitigate this, use "ligand-free" conditions with high surface area Pd or robust NHC-Pd complexes.

Reagents:

• Substrate: 4-Vinylthiazolidin-2-one.

• Coupling Partner: Aryl Iodide (Ar-I) (1.2 equiv).[1]

• Catalyst: Pd(OAc)2 (5–10 mol%).[1]

• Ligand: P(o-tol)3 (10–20 mol%) or Jeffery conditions (ligand-free).

• Base: Ag2CO3 or Et3N. Silver salts act as halide scavengers and can prevent S-poisoning by precipitating AgI.

Step-by-Step Methodology:

• Setup: In a sealed tube, combine substrate, Ar-I, Pd(OAc)2, and Ag2CO3 (1.0 equiv).[1]

• Solvent: Add DMF or CH3CN (anhydrous).

• Heating: Heat to 80–100°C for 12 hours.

• Workup: Filter through a Celite pad to remove Pd/Ag residues.

Experimental Workflow & Logic (Visualization)

Caption: Decision matrix for the functionalization of 4-vinylthiazolidin-2-ones, highlighting catalyst choices and specific chemoselectivity risks for each pathway.

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Catalyst Death (Metathesis)	Sulfur coordination to Ru center.	Increase catalyst loading to 5-7 mol%. Use Ti(OiPr)4 as a scavenger for the sulfur lone pair.[1]
Sulfoxide Formation	Over-oxidation during dihydroxylation.	Ensure strictly stoichiometric oxidant if using OsO4/NMO. Switch to AD-mix (controlled release).[1] Avoid mCPBA.
No Reaction (Heck)	Pd poisoning by Sulfur.[1]	Switch to Jeffery conditions (Pd(OAc)2, TBAB, NaHCO3, DMF) or add Ag2CO3 to sequester halides and protect the catalyst.[1]
Racemization	High temperature or strong base.	Thiazolidin-2-ones are prone to epimerization at C4 under strong basic conditions. Stick to neutral/mildly acidic conditions (Ru, Os).[1]

References

• Synthesis via Rearrangement: Title: A study of the alkylation and rearrangement products of chiral 1,3-oxazolidine- and thiazolidine-2-thiones. Source: DIAL@UCLouvain (2003).[1] Note: Describes the synthesis of 4-vinylthiazolidin-2-ones via rearrangement of S-alkylated precursors. URL:[Link][1]

• Thiazolidinone Reactivity & Oxidation: Title: Synthesis and oxidation of chiral 2-thiazolines (4,5-dihydro-1,3-thiazoles). Source: ResearchGate / J. Chem. Soc. Perkin Trans. Note: Details the oxidation of thiazolidine-2-thiones and related scaffolds, highlighting the reactivity of the sulfur atom with mCPBA. URL:[Link]

• General Vinyl Heterocycle Functionalization: Title: Stereoselective Synthesis of (4S,5S)-5-Vinyloxazolidin-2-one-4-carboxylate. Source: PMC / NIH (J Org Chem).[1] Note: While focusing on the oxazolidinone analogue, this paper establishes the baseline protocols for vinyl group functionalization (Grignard addition, stereocontrol) applicable to the thiazolidinone congener.[1] URL:[Link]

Sources

• 1. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of N-Acyl Derivatives of 4-Vinylthiazolidin-2-one

[1]

Executive Summary

The 4-vinylthiazolidin-2-one (VTO) scaffold represents a critical class of chiral heterocycles, serving as a sulfur-analog to the widely utilized Evans oxazolidinone auxiliaries.[1] Its specific utility lies in the 4-vinyl handle , which offers a site for further functionalization (e.g., cross-metathesis, dihydroxylation) while the thiazolidinone core imparts rigidity for stereoselective transformations.[2]

This guide details the N-acylation of 4-vinylthiazolidin-2-one. Unlike simple amines, the nitrogen atom in the thiazolidin-2-one ring is part of a thiocarbamate system, significantly reducing its nucleophilicity (

of N-H 13–14). Consequently, successful acylation requires deprotonation with strong bases or activation with hyper-nucleophilic catalysts.[1]

Key Challenges Addressed:

• Chemoselectivity: Acylating the nitrogen without affecting the sensitive vinyl group (polymerization risk).[1]

• Stereochemical Integrity: Preventing racemization at the C4 stereocenter during base-mediated deprotonation.

• Yield Optimization: Overcoming the poor nucleophilicity of the thiocarbamate nitrogen.

Retrosynthetic Logic & Mechanism

The preparation of N-acyl derivatives relies on the formation of a reactive metallo-enamine intermediate.[1] The reaction proceeds via an addition-elimination mechanism at the acyl chloride carbonyl.[1]

Mechanistic Pathway[1][3]

• Deprotonation: A strong base (e.g.,

  -BuLi or NaH) removes the N-H proton.[1]

• Coordination: The resulting anion (lithium or sodium salt) is stabilized by chelation between the ring carbonyl oxygen and the metal cation.[1]

• Acylation: The nitrogen anion attacks the electrophilic acyl chloride.[1]

• Elimination: Chloride is expelled, reforming the carbonyl and generating the N-acyl product.[1]

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Temperature	-78°C (Method A)	Essential to prevent racemization at C4 and suppress vinyl polymerization.[1]
Base Selection	-BuLi or LiHMDS	Lithium counter-ions provide tight chelation, enhancing diastereocontrol in subsequent auxiliary usage.[1][3]
Atmosphere	Inert ( or Ar)	The lithiated intermediate is moisture-sensitive; oxygen can induce radical degradation of the vinyl group.[1]

Experimental Protocols

Method A: High-Fidelity Lithiation (Recommended for Chiral Substrates)

Best for: Enantiopure scaffolds where racemization is a critical risk.[1]

Reagents:

• 4-Vinylthiazolidin-2-one (1.0 equiv)[1]

• -Butyllithium (1.1 equiv, 2.5 M in hexanes)[2]

• Acyl Chloride (1.2 equiv)[2]

• Dry THF (Tetrahydrofuran), anhydrous[2]

Protocol:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and rubber septum. Flush with Argon for 15 minutes.

• Solvation: Dissolve 4-vinylthiazolidin-2-one in anhydrous THF (0.2 M concentration).

• Deprotonation: Cool the solution to -78°C (dry ice/acetone bath). Add

  -BuLi dropwise over 10 minutes.[1]

  • Observation: The solution may turn slightly yellow, indicating the formation of the lithiated species.

  • Hold: Stir at -78°C for 30 minutes to ensure complete deprotonation.

• Acylation: Add the acyl chloride (neat or as a 1M solution in THF) dropwise to the cold mixture.

• Reaction: Allow the mixture to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench: Quench with saturated aqueous

  solution.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.[2]

• Purification: Flash column chromatography (typically Hexanes/EtOAc).[1]

Method B: Sodium Hydride Activation (Standard Scale-Up)

Best for: Achiral substrates or robust derivatives where cryogenic conditions are impractical.[1]

Reagents:

• 4-Vinylthiazolidin-2-one (1.0 equiv)[1]

• NaH (1.2 equiv, 60% dispersion in mineral oil)[2]

• Acyl Chloride (1.2 equiv)[2]

• Dry DMF or THF[1]

Protocol:

• Base Prep: Wash NaH with dry hexanes (2x) under inert atmosphere to remove mineral oil (optional but recommended for easier purification). Suspend NaH in dry THF at 0°C.

• Addition: Add a solution of 4-vinylthiazolidin-2-one in THF dropwise to the NaH suspension.

  • Caution: Gas evolution (

    ) will occur.[1][2] Vent properly.

• Acylation: After gas evolution ceases (~30 min), add the acyl chloride dropwise at 0°C.

• Completion: Warm to room temperature and stir for 2–4 hours. Monitor by TLC.[1]

• Workup: Dilute with

  , wash carefully with water (to remove DMF/salts), then brine. Dry and concentrate.

Visual Workflow & Logic

The following diagram illustrates the decision matrix and workflow for the synthesis, highlighting the critical control points for the vinyl group stability.

Caption: Decision tree for N-acylation emphasizing stereochemical preservation and vinyl group integrity.

Quality Control & Troubleshooting

Analytical Validation (NMR)

Successful N-acylation results in a distinct shift of the C4-proton and the appearance of acyl signals.

Proton Environment	Starting Material ( ppm)	N-Acyl Product ( ppm)	Diagnostic Note
N-H	~6.5 - 8.0 (Broad)	Absent	Disappearance confirms substitution.[1]
C4-H (Methine)	4.0 - 4.5	4.8 - 5.2	Downfield shift due to electron-withdrawing acyl group.[1]
Vinyl (-CH=)	5.8 - 6.0	5.8 - 6.1	Multiplet pattern should remain complex but intact.[1]
Vinyl (=CH2)	5.1 - 5.4	5.2 - 5.5	Ensure integration matches 2H (no polymerization).[1]

Troubleshooting Guide

• Problem: Low Yield / Recovered Starting Material.

  • Cause: Incomplete deprotonation or moisture in the solvent quenching the anion.[1]

  • Fix: Titrate

    -BuLi before use; increase deprotonation time; ensure acyl chloride is high quality (hydrolyzed acid chloride kills the reaction).

• Problem: Racemization (Loss of optical activity).[1]

  • Cause: Temperature too high during deprotonation; base excess.[1]

  • Fix: strictly maintain -78°C; use exactly 1.05-1.1 eq of base; switch from NaH to LiHMDS.

• Problem: Polymerization (Gummy residue).

  • Cause: Radical polymerization of the vinyl group initiated by heat or impurities.[1]

  • Fix: Add a radical inhibitor (e.g., BHT, 0.1 mol%) to the reaction mixture if warming to RT is necessary.[2]

References

• General Thiazolidinone Synthesis & Activity

  • Synthesis of cationic N-acylated thiazolidine for selective activity against Gram-positive bacteria.[1] (2020).[2] RSC Medicinal Chemistry.[1]

• Evans Auxiliary Analogues (Methodology Base)

  • Evans, D. A., et al. "Bis(oxazolines) as chiral ligands in metal-catalyzed asymmetric reactions."[2] Accounts of Chemical Research. (Standard reference for N-acyl heterocycle chemistry).

• Biological Relevance of Thiazolidinones

  • Biological potential of thiazolidinedione derivatives of synthetic origin.[1][4][5][6][7][8][9] (2017).[2] Chemistry Central Journal.

• Vinyl Amino Acid Precursors

  • Synthesis of α-Vinyl Amino Acids.[1][10] (2012).[1][2][11] ResearchGate.[1][4]

Sources

• 1. 2-Thiazolidinone | C3H5NOS | CID 97431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)pyrrolidine as acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)pyrrolidine as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Antimicrobial and Dyeing Properties of Reactive Dyes with Thiazolidinon-4-one Nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Green Synthesis of Thiazolidine-2,4-dione Derivatives and Their Lipoxygenase Inhibition Activity With QSAR and Molecular Docking Studies [frontiersin.org]

Synthesis of beta-amino acids using thiazolidin-2-one scaffolds

Application Note: Precision Synthesis of Beta-Amino Acids via Thiazolidin-2-one Scaffolds

Executive Summary

Beta-amino acids are pivotal structural motifs in peptidomimetics, offering increased proteolytic stability and unique secondary structures (e.g.,

-helices) compared to their -amino acid counterparts. While the Evans oxazolidinone and Nagao thiazolidinethione are industry standards, the thiazolidin-2-one scaffold offers a distinct reactivity profile. It combines the rigid chelation potential of the oxazolidinone with the unique electronic modulation of the sulfur atom, often yielding superior diastereoselectivity in specific Lewis acid-mediated transformations.

This guide details a robust, self-validating protocol for the asymmetric synthesis of

-amino acids using 4-substituted thiazolidin-2-one auxiliaries. The workflow focuses on the Asymmetric Mannich Reaction , the most direct and atom-economical route to these targets.

Strategic Overview & Mechanism

The core strategy relies on the Zimmerman-Traxler transition state . The thiazolidin-2-one auxiliary, when

-acylated, forms a rigid chelate with a Lewis acid (typically Titanium(IV)). The sulfur atom in the ring influences the dipole and steric bulk of the auxiliary, directing the approach of the electrophile (imine) to the re- or si-face of the enolate with high fidelity.

Workflow Visualization

Figure 1: Strategic workflow for the asymmetric synthesis of beta-amino acids. The cycle emphasizes the recoverability of the chiral scaffold.

Experimental Protocols

Phase 1: Scaffold Synthesis (4-Substituted Thiazolidin-2-one)

Objective: Synthesize the chiral auxiliary from readily available amino alcohols. Note: While direct carbonylation is possible, the conversion via the thiazolidine-2-thione (Nagao intermediate) is often more robust and high-yielding.

Reagents:

• (S)-Phenylalaninol (or other amino alcohol)

• Carbon Disulfide (

  )[1]

• Potassium Hydroxide (KOH)[1]

• Chloroethanol (for oxidation) or Hydrogen Peroxide

Step-by-Step Protocol:

• Thione Formation: Dissolve (S)-phenylalaninol (10 mmol) in Ethanol (50 mL). Add KOH (20 mmol) and

  (20 mmol). Reflux for 12 hours.

• Workup: Concentrate in vacuo, dilute with water, and extract with Ethyl Acetate. Recrystallize to obtain (S)-4-benzylthiazolidine-2-thione.

• Conversion to "One" (Oxidation): Dissolve the thione (5 mmol) in Ethanol. Add Chloroethanol (15 mmol) and aqueous NaOH (10%). Reflux for 4 hours.

  • Mechanistic Insight: This effectively performs an S/O exchange. The sulfur is a better leaving group in the tetrahedral intermediate during hydrolysis/displacement conditions [1].

• Purification: Silica gel chromatography (Hexanes/EtOAc 4:1).

  • Yield Target: >75% over two steps.[2]

Phase 2: N-Acylation

Objective: Attach the acetate unit to the nitrogen.

Protocol:

• Dissolve 4-benzylthiazolidin-2-one (1.0 equiv) in dry THF at -78°C.

• Add n-BuLi (1.1 equiv) dropwise. Stir for 15 min.

• Add Acetyl Chloride (1.2 equiv) slowly.

• Warm to 0°C over 1 hour. Quench with sat.

  .

• Validation:

  NMR should show the disappearance of the N-H proton and appearance of the acetyl singlet (~2.5 ppm).

Phase 3: The Asymmetric Mannich Reaction (Core Step)

Objective: Stereoselective C-C bond formation.[3]

Reagents:

• N-Acetyl thiazolidin-2-one (Substrate)[4]

• (Lewis Acid)

• DIPEA (Base)

• N-Boc Imine (Electrophile, pre-formed from aldehyde +

  )

Protocol:

• Enolization: To a solution of N-acetyl auxiliary (1.0 mmol) in

  (10 mL) at 0°C , add (1.1 mmol) dropwise. The solution will turn yellow/orange.

• Base Addition: Add DIPEA (1.2 mmol) dropwise. Stir for 30 minutes to ensure complete enolate formation.

  • Critical Check: The color deepens to dark red/brown, indicating the titanium enolate.

• Cooling: Cool the mixture to -78°C .

• Addition: Add the N-Boc imine (1.2 mmol) dissolved in

  slowly down the side of the flask to maintain internal temperature.

• Reaction: Stir at -78°C for 2-4 hours. Monitor by TLC.[5]

• Quench: Add sat.

  solution. Warm to room temperature.

• Workup: Extract with

  , wash with brine, dry over .

Data Analysis & Stereochemistry: The reaction typically yields the syn -isomer (2S, 3S) if starting from the (S)-auxiliary, dictated by the chelated transition state.

Parameter	Specification	Notes
Temperature	-78°C	Critical for diastereoselectivity.
Lewis Acid		Essential for rigid chelation (Zimmerman-Traxler).
Stoichiometry	1:1.1:1.2	Excess base avoids HCl generation which degrades imine.

Phase 4: Auxiliary Cleavage

Objective: Release the free

-amino acid and recover the scaffold.

Protocol:

• Dissolve the Mannich adduct in THF/Water (3:1).

• Add LiOH (2.0 equiv) and

  (30%, 4.0 equiv) at 0°C.

  • Why Peroxide? The hydroperoxide anion (

    ) is more nucleophilic than hydroxide ( ) but less basic, minimizing epimerization at the -center [2].

• Stir for 1 hour. Quench with

  (to destroy excess peroxide).

• Remove THF. Extract the auxiliary with

  (recover for reuse).

• Acidify the aqueous layer (pH 2) and extract the N-Boc

  -amino acid with EtOAc.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Imine hydrolysis	Ensure anhydrous conditions; use freshly distilled .
Poor d.r.	Temperature fluctuation	Maintain -78°C strictly during imine addition.
Racemization	Harsh cleavage	Use instead of LiOH alone; keep T < 0°C.
Incomplete Enolization	Old	must be clear/yellow, not cloudy. Distill if necessary.

References

• Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 2011.

• Titanium enolates of thiazolidinethione chiral auxiliaries: versatile tools for asymmetric aldol additions. Journal of Organic Chemistry, 2000.

• Stereoselective Addition of the Titanium Enolate of N-Acetyl (4S)-Isopropyl-1,3-thiazolidine-2-thione. Journal of Organic Chemistry, 2005.

• Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization. Journal of Organic Chemistry, 2001.[6]

• A Convenient Synthesis of Thiazolidin-2-ones from Thiazolidine-2-thiones. Synthetic Communications, 2011.

Sources

• 1. Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric Mannich Reaction - Buchler GmbH [buchler-gmbh.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization of N-acyl oxazolidinones, oxazolidinethiones, and thiazolidinethiones. | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Preventing polymerization of 4-vinyl-1,3-thiazolidin-2-one during purification

Case ID: #PUR-VTZ-004 Topic: Preventing Polymerization During Purification & Storage Status: Active Guide Last Updated: February 28, 2026

Executive Summary

4-vinyl-1,3-thiazolidin-2-one is a sensitive heterocyclic intermediate often used in the synthesis of chiral amino acid derivatives and pharmaceutical scaffolds. Its structural core features a vinyl group at the C4 position, which is electronically coupled to the sulfur and nitrogen atoms of the thiazolidinone ring.

The Problem: This compound exhibits a dual-mode instability:

• Radical Polymerization: Triggered by heat, light, or concentration (similar to vinyl acetate).

• Cationic Polymerization/Degradation: Triggered by acidic media (e.g., unbuffered silica gel, acidic chloroform).

This guide provides a validated workflow to isolate the monomer in high purity (>98%) while suppressing oligomerization pathways.

Troubleshooting & FAQs

Q1: My compound turns into an insoluble gum on the silica column. What happened?

Diagnosis: Acid-Catalyzed Cationic Polymerization. Standard silica gel (SiO₂) is slightly acidic (pH ~5-6). The vinyl group of 4-vinyl-1,3-thiazolidin-2-one is susceptible to protonation, generating a carbocation intermediate that initiates chain growth or hydration.

The Fix: You must neutralize the stationary phase.

• Protocol: Pre-treat the silica gel with 1% Triethylamine (Et₃N) in your non-polar solvent (e.g., Hexanes) before loading the column.

• Eluent: Maintain 0.5% Et₃N in the mobile phase throughout the purification. This buffers the surface silanol groups.

Q2: The NMR looks clean, but the compound solidifies/polymerizes after rotary evaporation. Why?

Diagnosis: Concentration-Dependent Radical Polymerization (Auto-acceleration). As the solvent evaporates, the local concentration of the monomer increases, increasing the probability of radical collisions. Heat from the water bath accelerates this.

The Fix:

• Temperature Control: Never exceed 35°C in the water bath.

• Radical Scavenging: Add a radical inhibitor before concentration.

  • Recommendation: Add BHT (Butylated hydroxytoluene) at 200-500 ppm (0.02 - 0.05 wt%) to the collection flask before evaporating the solvent. BHT is effective and often acceptable in trace amounts for downstream steps.

Q3: Can I distill this compound?

Diagnosis: Thermal Instability. Yes, but only under high vacuum (< 1 mmHg). Atmospheric distillation will result in a "pot residue" polymer.

The Fix:

• Use a Kugelrohr or short-path distillation apparatus.

• Add Hydroquinone (HQ) or Phenothiazine (500 ppm) to the distillation pot (not the receiving flask) to inhibit polymerization in the heated zone.

Technical Data & Selection Guides

Table 1: Inhibitor Selection Guide

Inhibitor	Type	Recommended Use	Removal Method
BHT	Phenolic Radical Scavenger	Rotary evaporation, Storage	Flash Chromatography (elutes with solvent front)
Hydroquinone (HQ)	Phenolic Radical Scavenger	Distillation (Pot), Bulk Storage	Wash with dilute NaOH or filtration (if insoluble)
Triethylamine (Et₃N)	Base / Acid Scavenger	Silica Gel Chromatography	Evaporation (volatile)
Phenothiazine	Anaerobic Inhibitor	High-temp Distillation	Chromatography

Table 2: Solvent Compatibility Matrix

Solvent	Compatibility	Notes
Chloroform (CDCl₃)	High Risk	Often acidic due to HCl formation. Filter through basic alumina before use.
Dichloromethane (DCM)	Moderate	Good solubility, but check acidity.
Ethyl Acetate	Excellent	Recommended for extraction and chromatography.
Hexanes/Heptane	Good	Used as non-polar eluent component.
Methanol	Avoid	Can act as a nucleophile towards the vinyl group under acidic conditions.

Visualizing the Failure Modes

The following diagram illustrates the two primary pathways leading to sample loss: Acid-Catalyzed Cationic Polymerization (common on Silica) and Radical Polymerization (common during heating/concentration).

Caption: Figure 1. Dual-mode instability pathways for vinyl-thiazolidinones. Acidic conditions trigger cationic degradation, while heat/concentration triggers radical polymerization.

Validated Experimental Protocols

Protocol A: Buffered Silica Gel Purification

Use this method for final purification of the crude reaction mixture.

• Slurry Preparation:

  • Weigh the required amount of Silica Gel 60 (230-400 mesh).

  • Prepare a "Pre-treatment Solvent": Hexanes containing 1% Triethylamine (v/v) .

  • Slurry the silica in this solvent and pour into the column.

  • Flush the column with 2 column volumes (CV) of this solvent.

• Sample Loading:

  • Dissolve the crude 4-vinyl-1,3-thiazolidin-2-one in a minimum amount of DCM/Hexane (1:1) containing 0.5% Et₃N.

  • Load carefully onto the column bed.

• Elution:

  • Run the gradient (e.g., Hexanes -> 30% EtOAc/Hexanes).

  • CRITICAL: All mobile phases must contain 0.5% Et₃N .

• Collection:

  • Collect fractions. TLC plates should be visualized with UV or Iodine (avoid acidic stains like Vanillin/Permanganate if possible, or interpret quickly as they may induce polymerization on the plate).

Protocol B: Stabilization for Storage

Use this method immediately after purification.

• Combine pure fractions.

• Add BHT (Butylated hydroxytoluene) to the solution to achieve a final concentration of ~200 ppm relative to the theoretical yield of the product.

• Concentrate on a rotary evaporator at < 35°C .

• Dry under high vacuum for 1 hour (do not over-dry for days).

• Storage: Store under Argon/Nitrogen atmosphere at -20°C in an amber vial.

References

• Thiazolidinone Synthesis & Biological Relevance

  • Citation: Desai, N. C., et al. "Synthesis and antimicrobial screening of some new 4-thiazolidinone derivatives." Medicinal Chemistry Research, vol. 20, 2011.
  • Context: Establishes the standard synthetic routes and chemical environment of the thiazolidinone ring system.

• Inhibition of Vinyl Polymerization (General Mechanisms)

  • Citation: "Vinyl acetate polymerization inhibitors."[1][2] U.S. Patent 4,021,476.

  • Context: Defines the industrial standard for inhibiting vinyl-heteroatom monomers using phenolic compounds like Hydroquinone and BHT.

• Purification of Acid-Sensitive Vinyl Compounds

  • Citation: Encyclopedia of Reagents for Organic Synthesis (EROS), "Triethylamine".
  • Context: Standard reference for using Et3N to neutralize silica gel for acid-sensitive purific

• Handling of Reactive Vinyl Intermediates

  • Citation: BenchChem Technical Guide.
  • Context: Provides parallel handling protocols for highly reactive vinyl species, emphasizing low temperature and inert

Sources

• 1. scribd.com [scribd.com]
• 2. US4021476A - Vinyl acetate polymerization inhibitors - Google Patents [patents.google.com]

Troubleshooting low enantioselectivity in 4-vinylthiazolidin-2-one formation

Technical Support Center: Enantioselective Synthesis of 4-Vinylthiazolidin-2-ones

Topic: Troubleshooting Low Enantioselectivity in Pd-Catalyzed [3+2] Cycloaddition of Vinyl Aziridines with Carbonyl Sulfide (COS). Target Audience: Synthetic Organic Chemists, Process Chemists, and Medicinal Chemists.

Executive Technical Summary

The synthesis of 4-vinylthiazolidin-2-one via the Palladium-catalyzed asymmetric [3+2] cycloaddition of vinyl aziridines with carbonyl sulfide (COS) represents a powerful method for generating chiral heterocycles. However, achieving high enantioselectivity (

ee) is mechanistically demanding.

The reaction relies on a Dynamic Kinetic Asymmetric Transformation (DYKAT) or a kinetic resolution of racemic vinyl aziridines. Low enantioselectivity typically arises from a breakdown in the delicate equilibrium between the rate of

-allyl palladium isomerization ( - - interconversion) and the rate of nucleophilic attack by the heterocumulene (COS).

This guide addresses the three most common failure modes:

• Premature Nucleophilic Attack: The nucleophile traps the

  -allyl complex before stereochemical equilibration.

• Background Reaction: Uncatalyzed (racemic) ring opening of the aziridine.

• Ligand Mismatch: Insufficient steric bulk failing to enforce the chiral pocket.

Diagnostic Workflow

Use the following logic flow to identify the root cause of your low enantioselectivity.

Figure 1: Decision tree for diagnosing enantioselectivity loss in Pd-catalyzed cycloadditions.

Technical FAQs & Troubleshooting

Q1: My yield is excellent (>90%), but the product is nearly racemic. Why is the chiral ligand not inducing asymmetry?

Diagnosis: You are likely observing a "Memory Effect" or insufficient

-allyl equilibration. Mechanism: In the reaction of racemic vinyl aziridines, the Pd(0) catalyst opens the ring to form a zwitterionic -allyl palladium complex. For high enantioselectivity, the two enantiomeric -allyl complexes must interconvert (via - - mechanism) faster than the nucleophile (COS) attacks.

• If the nucleophile attacks too quickly, the stereochemical information of the starting material is retained (or inverted specifically), leading to a racemic product if the starting material was racemic.

Corrective Actions:

• Lower Nucleophile Concentration: If using COS gas, reduce the pressure (balloon pressure is usually sufficient). If using a surrogate, add it slowly.

• Add Chloride Additives: Add 5-10 mol% of a chloride source (e.g., tetra-n-butylammonium chloride). Chloride ions coordinate to Pd, speeding up the

  - - isomerization relative to the nucleophilic attack [1].

• Solvent Switch: Move from polar aprotic solvents (THF, MeCN) to non-polar solvents (DCM, Toluene). Polar solvents stabilize the charge-separated intermediate, slowing down the equilibration necessary for DYKAT.

Q2: Which ligand class is superior for the 4-vinylthiazolidin-2-one core?

Recommendation: Trost Trost-DACH (Diaminocyclohexane) Ligands . While PHOX ligands are excellent for hindered substrates, the synthesis of 4-vinylthiazolidin-2-ones via [3+2] cycloaddition requires a large "chiral pocket" to direct the incoming heterocumulene.

Ligand Class	Typical ee%	Pros	Cons
(R,R)-L1 (Trost-DACH Phenyl)	85-96%	Excellent for DYKAT; promotes rapid equilibration.	Sensitive to air; requires careful handling.
(R,R)-L2 (Trost-DACH Naphthyl)	90-99%	Larger bite angle; better for bulky aziridines.	Higher cost; slower reaction rates.
BINAP	<20%	Poor chiral induction for this specific mechanism.	Not suitable for [3+2] with heterocumulenes.
PHOX	40-60%	Good stability.	Insufficient steric bulk for this acyclic intermediate.

Key Insight: The "wall" created by the naphthyl groups in the Trost ligand is critical for directing the regioselectivity of the Sulfur attack versus the Nitrogen attack [2].

Q3: I see significant amounts of oxazolidinone byproducts. How do I favor the thiazolidinone?

Diagnosis: Ambident Nucleophile Attack (Hard vs. Soft). Mechanism: COS is an ambident electrophile/nucleophile. The oxygen is "hard," and the sulfur is "soft." Palladium is a soft metal.

• Thermodynamic Control: The formation of the S–Pd bond is generally favored (soft-soft interaction), leading to the thiazolidinone (S in the ring).

• Kinetic Issue: If the reaction is run too hot or with insufficient catalyst loading, the oxygen may attack the hard carbocation center of the allyl system.

Corrective Actions:

• Strict Temperature Control: Maintain

  to . Do not heat.

• Catalyst Loading: Ensure Pd loading is at least 2-5 mol%. Low loading can lead to uncatalyzed background pathways that favor O-attack.

• Pre-Stirring: Allow the Pd-Ligand complex to form for 30 minutes before adding the aziridine.

Optimized Experimental Protocol

Objective: Synthesis of (S)-3-tosyl-4-vinylthiazolidin-2-one with

ee.

Reagents:

• Substrate:

  -Tosyl-2-vinylaziridine (1.0 equiv) - Racemic

• Reagent: Carbonyl Sulfide (COS) - Caution: Toxic Gas

• Catalyst:

  (2.5 mol%)

• Ligand:

  -Trost Ligand (Naphthyl) (7.5 mol%)

• Solvent: Dichloromethane (DCM) - Anhydrous, Degassed

Step-by-Step Workflow:

• Catalyst Activation (Critical Step):

  • In a flame-dried Schlenk tube under Argon, add

    and the -Trost Ligand.

  • Add degassed DCM (

    relative to substrate).

  • Stir at room temperature for 30 minutes . The solution should turn from dark purple to orange/yellow, indicating the formation of the active Pd-ligand species.

• Substrate Addition:

  • Dissolve the racemic vinyl aziridine in a minimal amount of DCM.

  • Add the substrate solution to the catalyst mixture via syringe.

• Introduction of COS:

  • Safety: Perform in a well-ventilated fume hood with a CO/H2S sensor.

  • Fit the Schlenk tube with a balloon filled with COS gas (approx 1 atm).

  • Note: Do not bubble vigorously; a static atmosphere is usually sufficient and prevents solvent evaporation.

• Reaction Monitoring:

  • Stir at ambient temperature (

    ).

  • Monitor by TLC. The starting aziridine (

    in 4:1 Hex/EtOAc) should disappear, and the thiazolidinone ( ) should appear.

  • Time: Typically 4–12 hours.

• Workup:

  • Vent the excess COS into a bleach trap (to oxidize sulfur species).

  • Concentrate the reaction mixture under reduced pressure.

  • Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

• Analysis:

  • Determine ee% via Chiral HPLC (e.g., Chiralpak AD-H or OD-H column, IPA/Hexane mobile phase).

Mechanistic Visualization: The DYKAT Pathway

The success of this reaction hinges on the Curtin-Hammett principle applied to the intermediate

-allyl complex.

Figure 2: Kinetic scheme showing the requirement for rapid equilibration (

) between diastereomeric Pd-allyl intermediates to achieve high enantioselectivity from racemic starting materials.

References

• Trost, B. M.; Fandrick, D. R. (2006). "Palladium-Catalyzed Dynamic Kinetic Asymmetric Allylic Alkylation with Vinyl Aziridines." Journal of the American Chemical Society, 128(36), 11776–11777.

• Trost, B. M.; Viruthachalam, P. (2006). "Palladium-Catalyzed Enantioselective Cycloadditions of Vinyl Aziridines with Heterocumulenes." Angewandte Chemie International Edition, 45(19), 3109–3112.

• Trost, B. M.; Van Vranken, D. L. (1996). "Asymmetric Transition Metal-Catalyzed Allylic Alkylations." Chemical Reviews, 96(1), 395–422.

• Lowe, M. A.; Ostovar, M. (2014). "Synthesis of Chiral Heterocycles via Pd-Catalyzed Allylic Cycloadditions." Organic & Biomolecular Chemistry, 12, 6068-6079.

Solving solubility issues of 4-ethenyl-1,3-thiazolidin-2-one in NMR solvents

Welcome to the technical support center for researchers working with 4-ethenyl-1,3-thiazolidin-2-one. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address common solubility challenges encountered during Nuclear Magnetic Resonance (NMR) sample preparation. Our goal is to equip you with the knowledge to overcome these issues, ensuring high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-ethenyl-1,3-thiazolidin-2-one not dissolving in Chloroform-d (CDCl₃)?

A: While CDCl₃ is a common first choice for many small organic molecules, its relatively low polarity may be insufficient for 4-ethenyl-1,3-thiazolidin-2-one. The molecule's structure contains a polar amide (a lactam) and a thioether within the thiazolidinone ring, which imparts significant polarity and the potential for strong intermolecular dipole-dipole interactions and hydrogen bonding. These forces can make it difficult for a less polar solvent like CDCl₃ to effectively solvate the molecule.[1][2]

Q2: What is the best initial solvent to try for this compound?

A: Based on the structure, a more polar solvent is a better starting point. We recommend trying Dimethyl Sulfoxide-d₆ (DMSO-d₆) or Methanol-d₄ (CD₃OD).[1][3] DMSO-d₆ is an excellent solvent for a wide range of organic compounds due to its high polarity and dielectric constant. However, be aware that its high boiling point can make sample recovery difficult, and its viscosity can sometimes lead to broader peaks at room temperature.[1][4]

Q3: I see some solid particles remaining in my NMR tube. How does this affect my spectrum?

A: Undissolved solid particles are detrimental to NMR analysis. They disrupt the magnetic field homogeneity within the sample, leading to significant line broadening, poor resolution, and distorted peak shapes that cannot be corrected by shimming.[5] It is critical to ensure your final solution is transparent and free of any particulates. If solids remain, the solution must be filtered, for example, through a pipette with a small plug of glass wool.

Q4: Can I heat the sample to improve solubility?

A: Yes, gentle heating is a common and effective technique.[6] Many compounds exhibit significantly increased solubility at higher temperatures. However, you must consider two factors:

• Compound Stability: Ensure 4-ethenyl-1,3-thiazolidin-2-one is thermally stable and will not decompose at the intended temperature.

• Solvent Choice: The solvent must have a boiling point well above the temperature you plan to use. DMSO-d₆ (Boiling Point: 189 °C) and Toluene-d₈ (Boiling Point: 111 °C) are excellent choices for high-temperature experiments.[7]

Q5: What is a cosolvent, and how can it help?

A: A cosolvent system involves using a mixture of two or more deuterated solvents to achieve the desired solubility.[6] This is a powerful technique when a single solvent is not effective. For 4-ethenyl-1,3-thiazolidin-2-one, if you observe partial solubility in CDCl₃, adding a small amount (a few drops) of a more polar solvent like DMSO-d₆ or CD₃OD can dramatically improve dissolution.[1] The more polar solvent helps to break up the strong intermolecular forces of the solute, allowing the bulk solvent to solvate it more effectively.[8]

In-Depth Troubleshooting Guide

For persistent solubility issues, a systematic approach is required. The following guide provides a logical workflow from initial sample preparation to advanced troubleshooting techniques.

Troubleshooting Workflow Diagram

Caption: A step-by-step workflow for troubleshooting solubility issues.

Experimental Protocols

Protocol 1: Standard Sample Preparation with a High-Polarity Solvent

This protocol is the recommended starting point for 4-ethenyl-1,3-thiazolidin-2-one.

• Weigh Sample: Accurately weigh approximately 5-10 mg of your compound into a clean, dry vial.[9]

• Add Solvent: Using a calibrated pipette, add 0.5 - 0.6 mL of DMSO-d₆ to the vial.[10]

• Initial Mixing: Cap the vial and vortex vigorously for at least 30 seconds.

• Sonication: Place the vial in a sonicator bath for 2-5 minutes to aid dissolution by breaking apart solid agglomerates.

• Visual Inspection: Hold the vial up to a light source to check for any undissolved particles or cloudiness.

• Transfer and Filter: If the solution is perfectly clear, transfer it directly into a clean, dry NMR tube. If any particulates remain, filter the solution through a Pasteur pipette containing a small, tight plug of glass wool into the NMR tube.

• Final Check: Ensure the liquid height in the NMR tube is adequate for the spectrometer, typically around 4-5 cm.[6][9]

Protocol 2: Utilizing a Cosolvent System

This protocol should be used if the compound fails to dissolve in a single solvent like CDCl₃ or Acetone-d₆.

• Initial Steps: Weigh your sample (5-10 mg) and add the primary, less-polar solvent (e.g., 0.5 mL of CDCl₃) to your vial.

• Attempt Dissolution: Vortex and sonicate as described in Protocol 1.

• Introduce Cosolvent: If the sample is not fully dissolved, add a small aliquot of a highly polar solvent. Add one drop (~20-30 µL) of DMSO-d₆.

• Mix Thoroughly: Cap the vial and vortex again for 30 seconds. The change in the solvent environment should facilitate dissolution.

• Iterate if Necessary: If solubility improves but is not complete, add a second drop of DMSO-d₆ and repeat the mixing process. Be mindful that adding too much of the second solvent will complicate the spectrum and may suppress the lock signal if it's not also deuterated.

• Transfer and Run: Once the solution is clear, transfer it to an NMR tube (filtering if necessary) and acquire your spectrum.

Protocol 3: Variable Temperature (VT) NMR for Enhanced Solubility

Use this advanced technique for highly persistent solubility challenges. This requires an NMR spectrometer equipped with a variable temperature unit.

• Sample Preparation: Prepare your sample in a suitable high-boiling point solvent (e.g., DMSO-d₆ or Toluene-d₈) following Protocol 1 or 2. Use a robust NMR tube (e.g., Pyrex) designed for VT work.[7]

• Initial Setup: Insert the sample into the spectrometer and allow it to equilibrate at the standard probe temperature (e.g., 298 K / 25 °C).

• Acquire Baseline Spectrum: Lock, shim, and acquire a baseline spectrum at the starting temperature. This will confirm if the solubility issue persists inside the magnet.

• Increase Temperature: Gradually increase the probe temperature in increments of 5-10 K (e.g., to 308 K, then 318 K). Allow the temperature to fully stabilize for several minutes at each step.[7]

• Monitor and Re-Shim: At each new temperature, you will need to re-shim the magnet as the sample's viscosity and magnetic susceptibility change.[6]

• Acquire Spectra: Acquire a spectrum at each temperature to observe the point at which the compound fully dissolves and the spectral resolution improves.[11]

• Cool Down: Once the experiment is complete, gradually return the probe to its initial temperature before removing the sample to avoid thermal shock to the equipment.

Reference Data

Table 1: Properties of Common Deuterated Solvents

This table provides key information for selecting an appropriate solvent system. Data compiled from multiple sources.[12][13]

Solvent	Formula	Residual ¹H Shift (ppm)	Boiling Point (°C)	Melting Point (°C)	Polarity (Dielectric Constant)	Notes
Chloroform-d	CDCl₃	7.26	61-62	-63.5	4.8	Good for many non-polar to moderately polar organics. Volatile.[2]
DMSO-d₆	(CD₃)₂SO	2.50	189	18.5	46.7	Excellent solvent for polar compounds. High boiling point.[2]
Methanol-d₄	CD₃OD	3.31	64.7	-97.8	32.7	Polar, protic solvent. Can exchange with labile protons (OH, NH).[1]
Acetone-d₆	(CD₃)₂CO	2.05	56.5	-94	20.7	Good general-purpose solvent with intermediate polarity.[2]
Deuterium Oxide	D₂O	4.79	101.4	3.8	78.5	For highly polar or ionic compounds.
Toluene-d₈	C₇D₈	2.09, 6.98-7.09	110.6	-95	2.4	Non-polar aromatic solvent, good for high-temperature studies.

References

• Allan Chemical Corporation. (2025, October 7). Deuterated Solvents for NMR: Guide.
• Simson Pharma Pvt Ltd. (2023, March 29). Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy.
• University College London. Sample Preparation | Faculty of Mathematical & Physical Sciences.
• Mesbah Energy. (2020, December 27). What are the solvents used in NMR? What is the Deuterated solvent?.
• Dakenchem. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis.
• JEOL. Sample preparation for NMR measurements and points to keep in mind.
• Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR.
• University of York. NMR Sample Preparation.
• Zhou, P., Lugovskoy, A. A., & Wagner, G. (2007). Overcoming the Solubility Limit with Solubility-Enhancement Tags: Successful Applications in Biomolecular NMR Studies. Journal of biomolecular NMR, 39(1), 1-10.
• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility.
• Bruker. NMR sample preparation.
• ACS Publications. (2021, October 26).
• Alfa Chemistry. (2026, January 5). How to Choose Deuterated NMR Solvents.
• University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution.
• ACS Publications. (2023, March 20). Quantitative Analysis of Drug Supersaturation Region by Temperature-Variable Nuclear Magnetic Resonance Measurements, Part 2: Effects of Solubilizer. Molecular Pharmaceutics.
• PubChem. 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-imino- | C8H10N4O2S2 | CID 268889.
• University of Oxford. Variable Temperature NMR Experiments.
• International Journal of Pharmaceutical Investigation. (2020). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
• PubMed. (2023, March 20). Quantitative Analysis of Drug Supersaturation Region by Temperature-Variable Nuclear Magnetic Resonance Measurements, Part 1: Effects of Polymer and Drug Chiralities.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
• Journal of Drug Delivery and Therapeutics. (2023, February 15). Contemporary Review on Solubility Enhancement Techniques.
• BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery.
• ACS Omega. (2023, July 31). No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents.
• U.S. Environmental Protection Agency. (2023, November 1). 4-Thiazolidinone, 3-ethyl-5-[1-(2-hydroxyethyl)-4(1H)-pyridinylidene]-2-thioxo-.
• Sigma-Aldrich. 1,3-thiazolidin-2-one AldrichCPR.
• MilliporeSigma. NMR Solvents.
• The Journal of Organic Chemistry. (1997).
• Pion Inc. The use of cosolvent pKa assays for poorly soluble compounds.
• Cambridge Isotope Laboratories, Inc. NMR Solvent Data Chart.
• Cheméo. Chemical Properties of 4-Thiazolidinone, 3-amino-2-thioxo- (CAS 1438-16-0).
• Wired Chemist. Common NMR Solvents.
• MDPI. (2019, August 23). Functionalized 1,3-Thiazolidin-4-Ones from 2-Oxo-Acenaphthoquinylidene- and [2.2]Paracyclophanylidene-Thiosemicarbazones.
• ResearchGate. (2025, August 10). Chemistry and Biological Activities of 1,3-Thiazolidin-4-ones.
• PubChem. 2,3-Diphenyl-4-thiazolidinone | C15H13NOS | CID 98327.
• Wikipedia. Thiazolidine.
• The Journal of Organic Chemistry. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.
• Emery Pharma. NMR Solvent Chart.

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Reference Data & Comparative Studies

Biological Activity Comparison: Thiazolidin-2-ones vs. Thiazolidin-4-ones

This guide provides an in-depth technical comparison between Thiazolidin-2-one and Thiazolidin-4-one scaffolds, designed for researchers in medicinal chemistry and drug discovery.

Executive Summary: The Isomeric Divergence

In the landscape of heterocyclic pharmacophores, the position of the carbonyl group on the thiazolidine ring dictates a profound divergence in biological function.

• Thiazolidin-4-ones are the "workhorse" scaffold, historically validated as the core of the glitazone class (PPAR

  agonists) and emerging as potent antimicrobials targeting bacterial Mur ligases.

• Thiazolidin-2-ones are the "epigenetic and specific" scaffold. Often overshadowed by their 4-isomers, they have recently gained prominence as specific inhibitors of bromodomain-containing protein 4 (BRD4) and 11

  -hydroxysteroid dehydrogenase type 1 (11 -HSD1), offering a distinct pathway for anticancer and metabolic syndrome therapeutics.

Structural & Synthetic Architecture

The biological differentiation begins with the chemical architecture. The carbonyl position alters the hydrogen-bonding landscape (donor/acceptor vectors) and the ring's metabolic stability.

Chemical Scaffolds[1][2]

• Thiazolidin-4-one: The carbonyl at C4 creates an amide-like character adjacent to the nitrogen, facilitating H-bond interactions crucial for the PPAR

  binding pocket.

• Thiazolidin-2-one: The carbonyl at C2 (between Sulfur and Nitrogen) creates a carbamate-like thio-analog. This structure is often more rigid and provides a unique vector for pi-stacking interactions in epigenetic targets.

Synthetic Divergence

The synthesis of these isomers requires fundamentally different retrosynthetic disconnections, impacting library generation strategies.

Figure 1: Synthetic pathways illustrating the 3-component convergence for 4-ones versus the bifunctional cyclization for 2-ones.

Biological Activity Profile: Head-to-Head

A. Metabolic Regulation (Diabetes & Obesity)

This is the primary battleground where the 4-one scaffold (via the 2,4-dione derivative) has historically dominated, but the 2-one is carving a niche in cortisol regulation.

Feature	Thiazolidin-4-one (Glitazone-like)	Thiazolidin-2-one (Specific Inhibitors)
Primary Target	PPAR (Peroxisome Proliferator-Activated Receptor Gamma)	11 -HSD1 (11 -Hydroxysteroid Dehydrogenase Type 1)
Mechanism	Agonist. Promotes adipogenesis and insulin sensitivity by transcribing glucose transporter genes (GLUT4).	Inhibitor.[1][2][3] Blocks conversion of cortisone to cortisol in adipose tissue, reducing visceral obesity and insulin resistance.
Key Residue Interaction	H-bonds with Tyr473 and His323 in the PPAR LBD (Ligand Binding Domain).	Hydrophobic interaction in the adamantyl/norbornyl pocket of 11 -HSD1; C2=O accepts H-bond from Ser170 .
Clinical Relevance	Type 2 Diabetes (e.g., Pioglitazone).[4]	Metabolic Syndrome; Obesity-related hypertension.

B. Oncology (Epigenetics vs. Kinase Inhibition)

While 4-ones often target kinases (EGFR), 2-ones have shown remarkable specificity for bromodomains, critical readers of the epigenetic code.

• Thiazolidin-2-ones as BRD4 Inhibitors: Recent fragment-based drug discovery identified 2-thiazolidinones as potent inhibitors of BRD4 (Bromodomain-containing protein 4).[5][6] Unlike 4-ones, the 2-one core mimics the acetylated lysine of histones.

  • Mechanism:[7] The 2-one NH group acts as a hydrogen bond donor to a conserved asparagine (Asn140) in the BRD4 binding pocket, while the carbonyl interacts with water networks.

  • Outcome: Downregulation of c-Myc , a master regulator of cancer cell proliferation.

• Thiazolidin-4-ones as Kinase Inhibitors: Derivatives (e.g., Les-2194) exhibit cytotoxicity against breast (MCF-7) and colon (HCT-116) cancer lines by inhibiting EGFR and PI3K

  .

C. Antimicrobial Potency

Both scaffolds exhibit antimicrobial properties but via different mechanisms.

• Thiazolidin-4-ones: Target the bacterial MurB/MurF ligases (peptidoglycan synthesis) and DNA gyrase .

• Thiazolidin-2-ones: Specifically the 4-thioxo-derivatives (Rhodanines) and pure 2-ones disrupt biofilm formation in S. aureus and P. aeruginosa. They are often bactericidal rather than bacteriostatic.

Mechanistic Signaling Pathways

The following diagram contrasts the downstream signaling effects of a Thiazolidin-4-one agonist versus a Thiazolidin-2-one inhibitor in a cellular context.

Figure 2: Divergent signaling cascades. Left: 4-ones drive metabolic gene expression. Right: 2-ones block epigenetic readers to induce cancer cell death.

Experimental Protocols

Protocol A: Synthesis of Thiazolidin-2-one (One-Pot Method)

Use this protocol to generate the 2-one core for BRD4 inhibition studies.

Reagents: 2-Aminoethanethiol hydrochloride, Urea. Equipment: Round-bottom flask, Reflux condenser, Oil bath.

• Reactants: Mix 2-aminoethanethiol hydrochloride (0.1 mol) and Urea (0.15 mol) in a round-bottom flask. No solvent is initially required (melt fusion).

• Reaction: Heat the mixture to 180°C . The solids will melt.

• Gas Evolution: Ammonia (NH

  ) gas will evolve. Maintain temperature for 3 hours until gas evolution ceases.

• Work-up: Cool to room temperature. The residue solidifies.

• Purification: Recrystallize from ethanol to yield pure thiazolidin-2-one as white crystals (M.P. ~50-52°C).

• Validation: Confirm structure via IR (C=O stretch at ~1660 cm

  ) and H NMR (DMSO-d ).

Protocol B: In Vitro BRD4 Binding Assay (Fluorescence Polarization)

Use this assay to validate Thiazolidin-2-one activity.

• Preparation: Express and purify the BRD4(1) bromodomain protein.

• Probe: Use a fluorescently labeled acetyl-lysine peptide (e.g., FAM-H4K5ac).

• Incubation: Mix BRD4 protein (100 nM) with the fluorescent probe (20 nM) in assay buffer (50 mM HEPES, pH 7.4, 100 mM NaCl).

• Treatment: Add Thiazolidin-2-one test compounds (0.01 - 100

  M). Incubate for 30 mins at room temperature.

• Measurement: Measure Fluorescence Polarization (FP) (Ex: 485 nm, Em: 530 nm).

• Analysis: A decrease in mP (milli-polarization) units indicates displacement of the probe, confirming the compound binds to the BRD4 pocket.

Comparative Data Summary

Biological Metric	Thiazolidin-4-one (Derivative: Les-2194)	Thiazolidin-2-one (Derivative: Fragment 8)
Target	PPAR / EGFR	BRD4 (Bromodomain 1)
IC (Target Binding)	0.5 - 2.0 M (PPAR )	0.05 - 0.1 M (BRD4)
Cellular Activity (Cancer)	GI ~5-10 M (MCF-7 Breast)	GI ~0.1-0.3 M (HL-60 Leukemia)
Selectivity	Moderate (often hits PPAR / )	High (specific for BET family bromodomains)
Metabolic Stability	High (subject to hydroxylation)	High (rigid core resists rapid hydrolysis)

References

• The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. International Journal of Molecular Sciences, 2021. Link

• Fragment-based drug discovery of 2-thiazolidinones as BRD4 inhibitors: 2. Structure-based optimization. Journal of Medicinal Chemistry, 2015.[5][6] Link

• One-Step Synthesis of 2-Thiazolidinone. Asian Journal of Chemistry, 2014. Link

• Antibacterial and antibiofilm activities of thiazolidine-2,4-dione and 4-thioxo-thiazolidin-2-one derivatives. Journal of Applied Microbiology, 2022. Link

• Discovery of a potent, orally active 11beta-hydroxysteroid dehydrogenase type 1 inhibitor. Journal of Medicinal Chemistry, 2010. Link

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• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-Ethenyl-1,3-thiazolidin-2-one proper disposal procedures

Operational Guide: Safe Disposal and Management of 4-Ethenyl-1,3-thiazolidin-2-one

Part 1: Executive Safety Directive

Core Directive: 4-Ethenyl-1,3-thiazolidin-2-one contains a reactive vinyl group ($ -CH=CH_2 ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

SO_x $, $ NO_x $).[1][2]

Immediate Action Required:

• Do not mix with strong oxidizers or free-radical initiators (e.g., peroxides, AIBN).[1][3][2]

• Segregate as "Hazardous Waste – Organic / Polymerizable."[1][2]

• Disposal Method: High-temperature incineration with flue gas desulfurization is the only validated disposal route.[1][2]

Part 2: Chemical Profile & Hazard Logic

To ensure safety, operators must understand the causality of the hazards.[2] We are not just disposing of a solid; we are managing a potential chemical reaction.[1][2]

Property	Specification	Operational Implication
Chemical Structure	Thiazolidinone ring + Vinyl tail	Vinyl Group: Susceptible to radical attack; can polymerize exothermically if stored improperly or mixed with initiators.Thiazolidinone: Burning releases sulfur dioxide ($ SO_2 ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> NO_x $).[1]
Physical State	Solid (Crystalline/Powder)*	Likely to generate dust.[1][3][2] Use HEPA filtration or wet-wiping to prevent inhalation.[1][2]
Reactivity	Polymerizable	Critical: Old containers may contain autopolymerized material.[1][2] If the solid appears fused or discolored, handle as potentially unstable.[3][2]
Toxicity	Acute Tox.[1][2] (Oral/Dermal)	Treat as a cytotoxic agent.[1][3][2] Double-glove (Nitrile) and use a fume hood.[1][3][2]

*Note: While often solid, impurities or specific isomers may present as viscous oils.[3][2] The disposal logic remains identical.

Part 3: Regulatory Classification (RCRA/EPA)

While 4-Ethenyl-1,3-thiazolidin-2-one is not explicitly "P-listed" or "U-listed" by specific CAS name in 40 CFR 261.33, it acts as a Characteristic Hazardous Waste .[1][3]

• Primary Classification: D001 (Ignitable/Reactive) if in a flammable solvent or if the neat substance exhibits rapid polymerization.[1][3][2]

• Secondary Classification: Toxic (General Organic).[1][3][2]

• Waste Stream: Non-Halogenated Organic (unless in halogenated solvent).[1][3][2] Note: The sulfur content requires the incinerator facility to be notified.[3][2]

Self-Validating Labeling System: Every waste container must carry a label answering three questions to prevent downstream accidents:

• What is it? (Full Chemical Name)

• What is the solvent? (If applicable)

• What is the specific risk? (Add tag: "Contains Sulfur - Polymerizable").[1][2]

Part 4: Disposal Workflow & Segregation

The following protocol utilizes a "Segregation-First" approach to prevent incompatible mixing in the waste stream.

Protocol A: Solid Waste (Pure Substance)

• Container: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2] Avoid metal containers if the compound is acidic or wet.[1][2]

• Stabilization: If the waste is old or suspected of peroxide formation, add a small amount of radical inhibitor (e.g., BHT or Hydroquinone) before sealing, only if standard lab protocol permits.[3][2] Otherwise, arrange for immediate pickup.

• Sealing: Cap tightly. Parafilm is recommended to prevent odor leakage (sulfur compounds often carry a stench).[1][3][2]

• Disposal: Transfer to the facility's Solid Organic Waste stream destined for incineration.[1][2]

Protocol B: Solution Waste (Reaction Mixtures)

• Quenching: If the vinyl compound is unreacted in a mixture with reagents, ensure all oxidizers are quenched before adding to the waste bottle.[2]

• Solvent Compatibility:

  • Compatible: Acetone, Methanol, Ethyl Acetate, Dichloromethane.[3][2]

  • Incompatible: Peroxides, Nitric Acid, Perchloric Acid.[3][2]

• Disposal: Pour into Organic Solvent Waste carboy.

Visualized Decision Tree

Figure 1: Decision logic for waste segregation. Note the critical check for material age/stability due to the vinyl functional group.[3][2]

Part 5: Emergency Spill Procedures

Scenario: A 5g bottle of solid 4-Ethenyl-1,3-thiazolidin-2-one shatters on the floor.

• Evacuate & Ventilate: Clear the immediate area.[1][2] Sulfur heterocycles can be respiratory irritants.[1][2]

• PPE: Don Nitrile gloves (double layer), safety goggles, and a lab coat.[1][3][2] If dust is visible, use an N95 or half-mask respirator.[1][3][2]

• Containment (Do NOT use water initially):

  • Cover the spill with Vermiculite or Sand .[1][2]

  • Why: Adding water directly to the concentrated solid might spread the contamination or cause hydrolysis depending on impurities.[1][2]

• Collection:

  • Use a dustpan and brush (dedicated for hazardous waste) to sweep the vermiculite/chemical mix.[1][3][2]

  • Place into a clear plastic bag, then seal inside a secondary solid waste container.[3][2]

• Decontamination:

  • Wipe the surface with a soap and water solution.[1][2]

  • Caution: Avoid using Bleach (Sodium Hypochlorite) immediately, as it may react aggressively with the sulfur/vinyl moieties.[1][3][2] Use ethanol or simple detergent first.[1][2]

Part 6: References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][2] [1][3][2]

• U.S. Environmental Protection Agency (EPA). (2024).[1][3][2] Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261.[1][3][2] (Identification and Listing of Hazardous Waste). [1][3][2]

• PubChem. (2024).[1][2] Compound Summary: Thiazolidinone Derivatives. National Library of Medicine.[1][2] [1][3][2]

• Sigma-Aldrich. (2024).[1][2] Safety Data Sheet: 1,3-thiazolidin-2-one (Base Ring Analog).

Sources

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• 2. Thiazolidine - Wikipedia [en.wikipedia.org]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]

Comprehensive Safety and Handling Guide for 4-Ethenyl-1,3-thiazolidin-2-one

As researchers and professionals in drug development, our commitment to safety is as paramount as our pursuit of scientific advancement. This guide provides essential safety and logistical information for handling 4-Ethenyl-1,3-thiazolidin-2-one, a compound of interest for its unique chemical structure. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes data from structurally related thiazolidinone and vinyl-containing compounds to establish a robust and conservative safety protocol. Our approach is grounded in the principle of assuming the highest potential hazard to ensure the utmost protection for all laboratory personnel.

Hazard Identification and Risk Assessment

4-Ethenyl-1,3-thiazolidin-2-one combines the thiazolidinone core with a reactive vinyl group. Thiazolidinone derivatives are known to exhibit a range of biological activities and, consequently, potential toxicities. The vinyl moiety introduces the risk of polymerization and potential for being a lachrymator (a substance that irritates the eyes and causes tears)[1].

Based on analogous compounds, 4-Ethenyl-1,3-thiazolidin-2-one should be treated as a substance that is potentially:

• Harmful if swallowed, in contact with skin, or if inhaled [2].

• A cause of serious eye irritation or severe eye damage [1][3].

• A cause of skin irritation or burns [1].

• A potential skin sensitizer, leading to allergic reactions upon repeated exposure [4][5].

• A respiratory tract irritant [6].

Therefore, all handling procedures must be designed to minimize direct contact and aerosol generation.

Essential Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory when handling 4-Ethenyl-1,3-thiazolidin-2-one to prevent all routes of exposure.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (double-gloving recommended)	To prevent skin contact with a potentially corrosive and sensitizing agent. Double-gloving provides additional protection in case of a breach of the outer glove.
Eye and Face Protection	Tight-fitting chemical safety goggles and a face shield	To protect against splashes and vapors that can cause severe eye damage. A face shield offers an additional layer of protection for the entire face[2][7].
Body Protection	A lab coat worn over personal clothing, with a chemically resistant apron for larger quantities	To protect against spills and contamination of personal clothing.
Respiratory Protection	Use in a certified chemical fume hood is mandatory. For situations with a higher risk of aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary[2].	To prevent inhalation of potentially harmful vapors or aerosols.

Step-by-Step Safe Handling Protocol

Adherence to a strict, methodical workflow is critical to minimizing exposure risk. The following protocol outlines the essential steps for safely handling 4-Ethenyl-1,3-thiazolidin-2-one.

Preparation:

• Consult the SDS of Analogous Compounds: Before beginning any work, review the safety data for similar thiazolidinone and vinyl compounds[2][8].

• Work in a Designated Area: All handling of 4-Ethenyl-1,3-thiazolidin-2-one must be conducted within a certified chemical fume hood[7].

• Assemble all Materials: Ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible before handling the compound.

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling:

• Weighing: If weighing the solid compound, do so in the chemical fume hood on a tared, sealed container to minimize the risk of airborne dust. For liquid forms, use a syringe or pipette within the hood.

• Dissolving/Mixing: When preparing solutions, add the compound slowly to the solvent to avoid splashing.

• Reactions: Conduct all reactions in a closed system within the fume hood.

Post-Handling:

• Decontamination: Thoroughly clean all work surfaces and equipment after use.

• Waste Disposal: Dispose of all contaminated materials, including gloves, pipette tips, and empty containers, in a designated hazardous waste container.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, starting with gloves, then face shield, goggles, and finally the lab coat.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Safe Handling Workflow for 4-Ethenyl-1,3-thiazolidin-2-one

Caption: A flowchart illustrating the key steps for the safe handling of 4-Ethenyl-1,3-thiazolidin-2-one.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].

• Skin Contact: Remove all contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists[2].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[2].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[3].

• Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g., sand or vermiculite) and place it in a sealed container for hazardous waste disposal. For large spills, contact your institution's environmental health and safety department.

Storage and Disposal

Storage:

• Store 4-Ethenyl-1,3-thiazolidin-2-one in a tightly sealed container in a cool, dry, and well-ventilated area[7].

• Keep it away from heat, sparks, and open flames[4].

• Store separately from strong oxidizing agents[3].

Disposal:

• All waste containing 4-Ethenyl-1,3-thiazolidin-2-one must be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain[9].

By adhering to these comprehensive safety guidelines, researchers can confidently and safely work with 4-Ethenyl-1,3-thiazolidin-2-one, ensuring a secure environment for scientific discovery.

References

• vinyl.hu. (2014, April 23). SAFETY DATA SHEET. Retrieved from [Link]

• Lawson Products. (2013, December 30). SAFETY DATA SHEET: LIQUID VINYL TAPE. Retrieved from [Link]

• CPAChem. (2024, January 15). Safety data sheet: 2-Octyl-4-isothiazolin-3-one. Retrieved from [Link]

• Chemsrc. (2025, August 29). 4-prop-1-en-2-yl-1,3-thiazolidin-2-one | CAS#:104514-83-2. Retrieved from [Link]

• UCLA Chemistry and Biochemistry. (2009, May). Safe Operating Procedure for the Handling of Vinylic Monomers. Retrieved from [Link]

• PubChem. (n.d.). 2-Thiazolidinone. Retrieved from [Link]

• angenechemical.com. (n.d.). 1,3-THIAZOLIDIN-2-ONE(CAS# 2682-49-7). Retrieved from [Link]

• Roberts Consolidated Industries. (2004, May 18). MATERIAL SAFETY DATA SHEET: Vinyl Comp Tile Adh_msds 6419,6422,6425. Retrieved from [Link]

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